3-(3-Bromoprop-1-YN-1-YL)phenol

Core Science & Biosynthesis

Technical Whitepaper: Chemical Architecture, Synthesis, and Applications of 3-(3-Bromoprop-1-yn-1-yl)phenol

Executive Summary

In modern drug discovery and bioconjugation, the demand for highly modular, bifunctional building blocks is paramount. 3-(3-Bromoprop-1-yn-1-yl)phenol (CAS: 1824140-63-7)[1] has emerged as a critical intermediate, offering a unique triad of reactive sites: an acidic phenol, a rigid internal alkyne, and a highly electrophilic propargylic bromide[2]. This whitepaper provides an in-depth mechanistic analysis of its synthesis, self-validating experimental protocols, and its divergent utility in synthesizing targeted therapeutics and covalent modifiers[3].

Molecular Architecture & Physicochemical Profile

The structural uniqueness of 3-(3-Bromoprop-1-yn-1-yl)phenol lies in its orthogonal reactivity. The propargylic bromide acts as a potent alkylating agent, primed for SN​2 and SN​2′ nucleophilic attack due to the adjacent alkyne lowering the σ∗ LUMO energy[2]. Simultaneously, the phenol ring serves as a handle for etherification or cross-coupling[4], while the alkyne enforces a strict ~180° spatial geometry, acting as an ideal rigid spacer for pharmacophore alignment.

Property	Value
Chemical Name	3-(3-Bromoprop-1-yn-1-yl)phenol
CAS Registry Number	1824140-63-7[1]
Molecular Formula	C9​H7​BrO
Molecular Weight	211.06 g/mol
Key Functional Groups	Phenol (-OH), Internal Alkyne (-C≡C-), Propargylic Bromide (-CH₂Br)
Physical State	Viscous oil to low-melting solid (purity dependent)
Solubility	Soluble in DCM, EtOAc, THF, DMF; Insoluble in Water
Reactivity Profile	Highly electrophilic (propargylic position); weak acid (phenol)

Mechanistic Synthesis Strategy

The synthesis of 3-(3-Bromoprop-1-yn-1-yl)phenol is typically achieved via a two-step sequence starting from commercially available 3-iodophenol. The design of this route requires strict chemoselectivity to prevent the degradation of the alkyne or the unprotected phenol.

Step 1: Sonogashira Cross-Coupling

The first step involves the coupling of 3-iodophenol with propargyl alcohol to yield 3-(3-hydroxyprop-1-yn-1-yl)phenol. This is driven by a Pd(0)/Cu(I) co-catalytic system[5].

• Causality of Reagents: Pd(PPh3​)2​Cl2​ is reduced in situ to the active Pd(0) species. CuI is essential as it forms a copper acetylide intermediate with propargyl alcohol, which then undergoes transmetalation with the oxidative addition complex formed between Pd(0) and 3-iodophenol. Triethylamine ( Et3​N ) serves a dual purpose: it acts as the solvent and the base required to neutralize the HI byproduct, driving the catalytic cycle forward[5].

Step 2: Chemoselective Bromination (Appel Reaction)

The conversion of the propargylic alcohol to the corresponding bromide is the most critical step.

• Causality of Reagents: Traditional brominating agents like PBr3​ or HBr are strictly avoided here. PBr3​ generates acidic HBr , which can catalyze the Markovnikov hydration of the alkyne or induce unwanted electrophilic aromatic substitution on the electron-rich phenol ring. Instead, the Appel Reaction ( CBr4​/PPh3​ ) is utilized[6]. This reaction proceeds via a bromophosphonium intermediate under mild, neutral conditions. The propargylic alcohol attacks the phosphorus center, and the displaced bromide ion subsequently attacks the propargylic carbon via a clean SN​2 mechanism, expelling triphenylphosphine oxide (TPPO)[6].

Standardized Experimental Protocol: Synthesis of 3-(3-Bromoprop-1-yn-1-yl)phenol

Note: This protocol describes the critical Appel bromination step. Propargylic bromides are potent alkylating agents and must be handled in a fume hood with appropriate PPE.

Reagents:

• 3-(3-hydroxyprop-1-yn-1-yl)phenol: 1.0 equivalent (10.0 mmol, 1.48 g)

• Carbon tetrabromide ( CBr4​ ): 1.25 equivalents (12.5 mmol, 4.14 g)

• Triphenylphosphine ( PPh3​ ): 1.30 equivalents (13.0 mmol, 3.41 g)

• Anhydrous Dichloromethane (DCM): 0.2 M (50 mL)

Step-by-Step Methodology & Self-Validation:

• Initiation: Dissolve 3-(3-hydroxyprop-1-yn-1-yl)phenol and CBr4​ in anhydrous DCM (50 mL) in an oven-dried round-bottom flask under an argon atmosphere. Cool the mixture to 0 °C using an ice-water bath.

• Reagent Addition: Add PPh3​ portion-wise over 15 minutes. Causality: Slow addition prevents rapid exothermic spikes and minimizes the formation of dibrominated side products.

• Reaction Monitoring (Self-Validation): Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature. Monitor via TLC (Hexanes:EtOAc 3:1). The starting material (lower Rf​ , stains dark brown with KMnO4​ ) should disappear, replaced by a higher Rf​ spot corresponding to the less polar propargylic bromide (UV active, stains yellow/brown with KMnO4​ ).

• Quenching & Workup: Once complete, concentrate the reaction mixture under reduced pressure to approximately 10 mL.

• Byproduct Precipitation (Self-Validation): Vigorously stir the concentrated residue and slowly add 40 mL of cold diethyl ether/hexanes (1:1). Causality: This step forces the bulk precipitation of the triphenylphosphine oxide (TPPO) byproduct, which is insoluble in non-polar solvent mixtures, thereby self-validating the removal of the primary impurity before chromatography.

• Purification: Filter the suspension through a pad of Celite to remove TPPO. Concentrate the filtrate and purify via flash column chromatography (Silica gel, gradient elution 0-15% EtOAc in Hexanes) to afford the pure 3-(3-Bromoprop-1-yn-1-yl)phenol.

• Storage: Store the isolated product neat at -20 °C under argon to prevent polymerization.

Divergent Synthetic Utility in Drug Discovery

The strategic value of 3-(3-Bromoprop-1-yn-1-yl)phenol lies in its ability to branch into multiple distinct functionalization pathways[2],[7].

Divergent Synthetic Utility of 3-(3-Bromoprop-1-yn-1-yl)phenol in Drug Discovery.

• Targeted Kinase Inhibitors: The propargylic bromide can be reacted with secondary amines to form propargylamines. The rigid alkyne linker ensures that the phenol and the newly attached amine are held at a precise distance, a common motif in ATP-competitive kinase inhibitors[3].

• PROTAC Linkers & Cross-Coupling: The phenol group can be selectively alkylated[4] or converted into an aryl triflate. The triflate can then undergo Pd-catalyzed Suzuki-Miyaura cross-coupling with aryl boronic acids to build complex biaryl systems[7].

• Covalent Modifiers: The electrophilic nature of the propargylic system can be tuned to act as a covalent warhead, targeting specific cysteine residues in target proteins.

References

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In-Depth Technical Guide on 3-(3-Bromoprop-1-yn-1-yl)phenol: Nomenclature, Synthesis, and Orthogonal Reactivity

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In modern drug discovery and bioconjugation, bifunctional scaffolds that offer orthogonal reactivity are highly prized. 3-(3-Bromoprop-1-yn-1-yl)phenol is a prime example of such a scaffold. Featuring both a nucleophilic phenolic hydroxyl group and a highly electrophilic propargyl bromide moiety separated by an internal alkyne, this molecule serves as a versatile building block. It is frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), the generation of propargylamine-based monoamine oxidase (MAO) inhibitors, and the development of chemical probes.

This whitepaper provides a comprehensive breakdown of its chemical identity, physicochemical properties, and a self-validating, step-by-step synthetic methodology designed to maximize yield while minimizing protecting-group manipulations.

Chemical Identity and Nomenclature

The structural architecture of this compound consists of a central benzene ring substituted at the 1-position with a hydroxyl group (-OH) and at the 3-position (meta) with a 3-bromoprop-1-yn-1-yl chain.

Nomenclature & Synonyms

• Preferred IUPAC Name: 3-(3-bromoprop-1-yn-1-yl)phenol

• Common Synonyms:

  • m-(3-bromoprop-1-ynyl)phenol

  • 3-(3-bromo-1-propynyl)phenol

  • Phenol, 3-(3-bromo-1-propyn-1-yl)-

• CAS Registry Number: 1824140-63-7 [1]

• Precursor CAS (Alcohol): 151057-25-9 (3-(3-Hydroxyprop-1-yn-1-yl)phenol) [1]

Physicochemical Properties

The following table summarizes the key quantitative data and structural identifiers for 3-(3-bromoprop-1-yn-1-yl)phenol to aid in computational modeling and extraction planning.

Property	Value
Molecular Formula	C₉H₇BrO
Molecular Weight	211.05 g/mol
SMILES String	c1cc(O)cc(C#CCBr)c1
Hydrogen Bond Donors	1 (Phenolic -OH)
Hydrogen Bond Acceptors	1 (Phenolic Oxygen)
Predicted LogP	~2.9
Electrophilic Sites	1 (Propargylic Carbon, Sₙ2 active)
Nucleophilic Sites	1 (Phenoxide, upon deprotonation)

Strategic Synthetic Methodology

Synthesizing 3-(3-bromoprop-1-yn-1-yl)phenol requires careful consideration of chemoselectivity. The presence of a reactive phenol group often necessitates protection (e.g., as a silyl ether). However, by strategically selecting the reaction conditions, we can achieve a protecting-group-free synthesis.

Workflow Visualization

Fig 1: Two-step synthetic workflow for 3-(3-Bromoprop-1-yn-1-yl)phenol via Sonogashira and Appel.

Step 1: Sonogashira Cross-Coupling

Causality & Rationale: The Sonogashira coupling is widely utilized for coupling terminal alkynes with aryl halides [2]. We utilize free 3-iodophenol to bypass the need for protecting group chemistry. The palladium-catalyzed cross-coupling cycle is highly tolerant of the acidic phenolic proton when run in a mild amine base (like triethylamine), which acts as both the solvent and the proton scavenger.

Protocol:

• Preparation: Flame-dry a two-neck round-bottom flask and flush with argon.

• Reagent Loading: Charge the flask with 3-iodophenol (1.0 equiv), bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.05 equiv), and copper(I) iodide [CuI] (0.1 equiv).

• Solvent Addition: Add anhydrous, degassed triethylamine (Et₃N) to achieve a 0.2 M concentration. Stir for 5 minutes at room temperature.

• Alkyne Addition: Add propargyl alcohol (1.2 equiv) dropwise. The solution will typically darken as the active Pd(0) species is generated and the coupling proceeds.

• Reaction Monitoring: Stir at 40 °C for 4–6 hours. Self-Validation: Monitor via TLC (Hexanes/EtOAc 7:3). The reaction is complete when the UV-active spot for 3-iodophenol is entirely consumed.

• Workup: Quench with saturated aqueous NH₄Cl. Extract three times with ethyl acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography to yield 3-(3-hydroxyprop-1-yn-1-yl)phenol as a solid.

Step 2: Chemoselective Appel Bromination

Causality & Rationale: Converting the primary propargylic alcohol to a bromide requires extreme chemoselectivity to avoid reacting with the phenol. Phosphorus tribromide (PBr₃) can cause undesired side reactions, including the formation of aryl phosphites. The Appel reaction (CBr₄/PPh₃) is strategically deployed here because the intermediate oxyphosphonium salt selectively activates the more nucleophilic primary aliphatic alcohol over the less nucleophilic phenolic hydroxyl group [3].

Protocol:

• Preparation: Dissolve 3-(3-hydroxyprop-1-yn-1-yl)phenol (1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂) under argon and cool the flask to 0 °C using an ice bath.

• Reagent Addition: Add triphenylphosphine (PPh₃, 1.25 equiv) to the solution. Once dissolved, add carbon tetrabromide (CBr₄, 1.25 equiv) portion-wise.

• Reaction Monitoring: Stir at 0 °C for 1 hour. Self-Validation: The reaction mixture will transition to a pale yellow color. TLC monitoring will show the disappearance of the polar alcohol and the appearance of a less polar, UV-active product spot.

• Workup & Purification: Because propargyl bromides can be unstable and prone to polymerization or degradation, avoid harsh heating. Concentrate the mixture under reduced pressure at room temperature.

• Isolation: Immediately purify the crude residue via a short-pad silica gel column (eluting with Hexanes/EtOAc 9:1) to isolate the target 3-(3-bromoprop-1-yn-1-yl)phenol. Store at -20 °C under inert gas.

Orthogonal Applications in Drug Development

The true value of 3-(3-bromoprop-1-yn-1-yl)phenol lies in its orthogonal reactivity, allowing selective modification at three distinct sites: the phenol, the alkyne, and the propargylic bromide.

Fig 2: Divergent derivatization pathways for the bifunctional 3-(3-Bromoprop-1-yn-1-yl)phenol.

• Sₙ2 Propargylation: The propargyl bromide is a highly reactive electrophile. It readily undergoes nucleophilic substitution with primary and secondary amines to yield propargylamines—a pharmacophore frequently found in irreversible enzyme inhibitors (e.g., MAO-B inhibitors for Parkinson's disease).

• Phenolic Etherification: Under mildly basic conditions (e.g., K₂CO₃ in DMF), the phenol can be selectively alkylated to attach the scaffold to a larger PROTAC linker or fluorophore without displacing the bromide, provided the electrophile used is highly reactive.

• Alkyne Functionalization: While the internal alkyne cannot undergo standard CuAAC "click" chemistry (which requires terminal alkynes), it can participate in Ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) to form fully substituted 1,2,3-triazoles, or undergo transition-metal catalyzed hydroamination.

References

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Molecular weight and formula of meta-substituted bromopropynyl phenols

An In-Depth Technical Guide to the Molecular Formula and Weight of Meta-Substituted Bromopropynyl Phenols

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for determining the molecular formula and weight of novel meta-substituted bromopropynyl phenols. Moving beyond simple theoretical calculations, we delve into the practical necessities of synthesis, purification, and analytical characterization required to unequivocally confirm the identity of these challenging molecules. The synthesis of meta-substituted phenols is a non-trivial task due to the strong ortho/para directing influence of the hydroxyl group, necessitating advanced synthetic strategies.[1][2] This document serves as a roadmap, blending theoretical principles with field-proven experimental insights.

Theoretical Framework: Nomenclature and Isomerism

The term "meta-substituted bromopropynyl phenol" refers to a class of molecules featuring a phenol core with a bromopropynyl group at the 3-position. The propynyl group (a three-carbon chain with a triple bond) can be brominated at different positions, leading to several key isomers. The most common and synthetically accessible isomer is 3-(3-bromoprop-1-yn-1-yl)phenol .

For this primary isomer, the molecular properties are calculated as follows:

Property	Value	Description
Molecular Formula	C₉H₇BrO	Derived by summing the atoms: 6 carbons in the ring, 3 in the side chain; 4 hydrogens on the ring, 1 on the hydroxyl group, 2 on the side chain (CH₂Br); 1 bromine; 1 oxygen.
Average Molecular Weight	211.06 g/mol	Calculated using the weighted average atomic masses of all atoms (C: 12.011, H: 1.008, Br: 79.904, O: 15.999).[3][4]
Monoisotopic (Exact) Mass	209.97348 Da	Calculated using the mass of the most abundant isotope for each element (¹²C, ¹H, ⁷⁹Br, ¹⁶O). This is the value determined by High-Resolution Mass Spectrometry (HRMS).[5]

Understanding these theoretical values is the first step. The subsequent sections detail the experimental workflows required to verify them.

Synthesis Strategy: Overcoming the Meta Challenge

Direct functionalization of phenol at the meta position is notoriously difficult. Therefore, a multi-step approach is required, typically involving a cross-coupling reaction. The Sonogashira coupling provides a robust and reliable method for forming the crucial carbon-carbon bond between the phenol ring and the propynyl side chain.

The logical workflow for synthesizing, characterizing, and verifying the target molecule is outlined below.

Caption: Overall workflow from synthesis to final structure verification.

Experimental Protocol: Synthesis of 3-(3-bromoprop-1-yn-1-yl)phenol

This protocol is a self-validating system; the success of each step is contingent on the proper execution of the previous one, with analytical checkpoints ensuring purity and identity.

Step 1: Sonogashira Coupling of 3-Iodophenol and Propargyl Alcohol

• Causality : We start with a halogenated phenol (3-iodophenol) to control the regioselectivity of the coupling reaction, ensuring the new substituent is added exclusively at the meta position. Propargyl alcohol is a safe and commercially available source of the propynyl group.

• To a dried Schlenk flask under an inert argon atmosphere, add 3-iodophenol (1.0 eq), copper(I) iodide (0.05 eq), and bis(triphenylphosphine)palladium(II) dichloride (0.02 eq).

• Add degassed triethylamine (3.0 eq) and THF (approx. 0.1 M solution based on 3-iodophenol).

• Add propargyl alcohol (1.2 eq) dropwise via syringe.

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product, 3-(3-hydroxyprop-1-yn-1-yl)phenol, by flash column chromatography.

Step 2: Bromination of the Intermediate Alcohol

• Causality : This step converts the terminal alcohol of the propynyl side chain into the required bromide, completing the synthesis of the target molecule.

• Dissolve the purified 3-(3-hydroxyprop-1-yn-1-yl)phenol (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under argon.

• Cool the solution to 0 °C in an ice bath.

• Add phosphorus tribromide (PBr₃) (0.4 eq) dropwise with vigorous stirring.

• Allow the reaction to slowly warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate in vacuo to yield the crude product.

• Purify the final compound, 3-(3-bromoprop-1-yn-1-yl)phenol, by flash column chromatography.

Analytical Characterization: Experimental Verification

No single technique is sufficient to confirm the structure. A combination of mass spectrometry and spectroscopy is required for authoritative identification.

Caption: Key analytical techniques for structural elucidation.

Mass Spectrometry (MS)

• Trustworthiness : High-Resolution Mass Spectrometry (HRMS) is the gold standard for determining the elemental formula of a novel compound.[5] It measures mass-to-charge ratio with enough accuracy to distinguish between compounds with the same nominal mass but different atomic compositions.

• Protocol: Sample Preparation for ESI-HRMS

  • Prepare a stock solution of the purified compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Create a dilute solution for analysis by taking 10 µL of the stock and diluting it into 990 µL of the same solvent (final concentration ~10 µg/mL).

  • Add a modifier, such as 0.1% formic acid for positive ion mode or 0.1% ammonium hydroxide for negative ion mode, to promote ionization.

  • Inject the sample into an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

  • Expected Result : A measured mass of 209.9735 ± 0.0005 Da. The observed isotopic pattern should clearly show the characteristic ~1:1 ratio of the ⁷⁹Br and ⁸¹Br isotopes, providing definitive evidence for the presence of a single bromine atom.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Expertise & Experience : While MS provides the formula, NMR reveals the atomic connectivity, confirming the carbon skeleton and the specific arrangement of substituents on the aromatic ring. The meta-substitution pattern has a distinct and predictable set of splitting patterns in the aromatic region of the ¹H NMR spectrum.

• Protocol: Sample Preparation for NMR

  • Dissolve 5-10 mg of the purified compound in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical; DMSO-d₆ is often preferred for phenols as it allows for the observation of the hydroxyl proton.

  • Transfer the solution to a clean, dry NMR tube.

  • Acquire ¹H, ¹³C, and, if necessary, 2D correlation spectra (e.g., COSY, HSQC).

  • Expected ¹H NMR Signatures :

    • Aromatic Region (δ 6.5-7.5 ppm): Four distinct signals corresponding to the four protons on the substituted benzene ring. The coupling constants will be indicative of their 1,3- (meta) relationship.

    • Propargyl Protons (δ ~4.0-4.5 ppm): A singlet corresponding to the two protons of the -CH₂Br group.

    • Phenolic Proton (δ variable, often >8.0 ppm in DMSO-d₆): A broad singlet for the -OH proton.

  • Expected ¹³C NMR Signatures : Nine distinct signals, confirming the nine carbon atoms in the formula. Key signals include two in the alkyne region (δ ~80-90 ppm) and six in the aromatic region (δ ~110-160 ppm).

Conclusion

The determination of the molecular weight and formula of a meta-substituted bromopropynyl phenol is a multi-faceted process that relies on a synergistic combination of controlled synthesis and rigorous analytical characterization. By employing advanced synthetic methods like the Sonogashira coupling to overcome inherent regiochemical challenges, and validating the product through a suite of high-fidelity analytical techniques including HRMS and NMR, researchers can unequivocally confirm the identity of these complex molecules. This guide provides a robust framework for this process, ensuring scientific integrity and enabling the confident advancement of research and development involving this unique chemical class.

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Reactivity of Internal Alkynyl Bromides in Phenolic Systems: A Comprehensive Technical Guide

Executive Summary

Internal alkynyl bromides (bromoalkynes) represent a highly versatile, yet historically underutilized, class of electrophiles in modern organic synthesis. When reacted with phenolic systems, the inherent polarization of the C≡C bond—induced by the electronegative bromine atom—unlocks unique and highly efficient reactivity profiles.

This whitepaper systematically explores the mechanistic causality, synthetic utility, and experimental execution of bromoalkyne-phenol reactions. We detail two primary trajectories that have advanced the field: the transition-metal-catalyzed one-pot synthesis of pharmacologically relevant benzo[b]furans, and the transition-metal-free step-growth polymerization yielding advanced functional macromolecules.

Mechanistic Foundations: The Bromoalkyne-Phenol Interface

The reactivity of internal alkynyl bromides with phenols is fundamentally governed by the stereoelectronic properties of the haloalkyne moiety. Unlike terminal alkynes, which often require activation via π-Lewis acids (e.g., Au, Ag) to undergo nucleophilic attack, bromoalkynes are sufficiently electrophilic to react directly with phenoxide anions.

Causality of Addition: The electron-withdrawing inductive effect of the bromine atom lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkyne, directing the incoming phenoxide nucleophile strictly to the β-carbon (relative to the bromine). This nucleophilic addition proceeds via a strict anti-addition pathway. This trajectory is driven by the minimization of electrostatic repulsion between the electron-rich phenoxide and the bromine atom, ensuring optimal orbital overlap and exclusively yielding (Z)-2-bromovinyl phenyl ethers.

Causality of Cyclization/Functionalization: The resulting (Z)-enol ether contains a highly reactive C(sp²)–Br bond positioned perfectly for subsequent intramolecular reactions. The retained C–Br bond serves as a built-in electrophile. In the presence of a Palladium(0) catalyst, oxidative addition into the C–Br bond is highly favored over the C–O bond. This sets the stage for downstream cross-coupling or electrophilic palladation of the adjacent aromatic ring 1.

Small-Molecule Synthesis: One-Pot Access to Benzo[b]furans

Benzo[b]furans are privileged scaffolds in drug development, forming the core of numerous approved therapeutics (e.g., Amiodarone, Vilazodone). Traditional syntheses often require pre-functionalized starting materials, such as o-halophenols. However, the direct reaction of unactivated phenols with bromoalkynes offers a highly atom-economical "one-pot" alternative.

Research has demonstrated that this tandem addition/palladium-catalyzed C–H bond functionalization can be executed sequentially without isolating the intermediate ether 1. The reaction relies on the dual role of the base: first facilitating the initial etherification, and subsequently assisting in the C–H deprotonation during the electrophilic palladation step.

Tandem addition and Pd-catalyzed cyclization of phenols and bromoalkynes to benzofurans.

Macromolecular Synthesis: Transition-Metal-Free Phenol-Yne Polymerization

Beyond small molecules, bromoalkyne-phenol reactivity has been elegantly scaled to macromolecular synthesis. Polymerization of internal alkynes has historically been challenging due to steric hindrance and the requirement for complex, moisture-sensitive transition-metal catalysts.

A breakthrough transition-metal-free phenol-yne polymerization was established using bis(bromoalkyne)s and diphenols 2.

Causality of Polymerization: By utilizing a strong base (Cs₂CO₃) in a highly polar aprotic solvent (DMF) at elevated temperatures (110 °C), the nucleophilic addition is accelerated to a degree that enables rapid step-growth polymerization. The absence of transition metals prevents premature cross-linking or catalyst-induced degradation of the polymer backbone. The resulting poly(bromovinyl ether)s achieve high weight-average molecular weights ( Mw​ up to 47,600 Da) and exhibit Aggregation-Induced Emission (AIE) characteristics. Furthermore, the retained bromovinyl groups serve as a reactive platform for post-polymerization modification via thiol-bromo substitution.

Transition-metal-free step-growth polymerization of bis(bromoalkynes) and diphenols.

Experimental Methodologies: Self-Validating Protocols

Protocol A: One-Pot Synthesis of 2-Substituted Benzo[b]furans

Objective: Synthesize 2-phenylbenzo[b]furan from phenol and 1-bromo-2-phenylethyne.

Step 1: Nucleophilic Addition (Etherification)

• Action: In an oven-dried Schlenk tube under an argon atmosphere, combine phenol (1.0 mmol), 1-bromo-2-phenylethyne (1.2 mmol), and anhydrous K₂CO₃ (2.0 mmol) in 5 mL of anhydrous DMF. Stir at 80 °C for 4 hours.

• Causality: Argon prevents oxidative side reactions. K₂CO₃ is basic enough to deprotonate the phenol ( pKa​ ~10) but mild enough to avoid degrading the bromoalkyne. DMF stabilizes the phenoxide anion, accelerating the nucleophilic attack.

• Validation Check: Perform TLC (Hexanes/EtOAc 10:1). The complete consumption of phenol and the appearance of a new, UV-active spot corresponding to the (Z)-2-bromovinyl phenyl ether confirms successful addition.

Step 2: Intramolecular C–H Functionalization (Cyclization)

• Action: To the same reaction vessel, add Pd(OAc)₂ (5 mol%) and an additional equivalent of K₂CO₃ (1.0 mmol). Elevate the temperature to 110 °C and stir for 12 hours.

• Causality: Pd(OAc)₂ inserts into the C–Br bond of the intermediate. The elevated temperature provides the activation energy required for the subsequent electrophilic palladation of the inert aromatic C–H bond. The extra base neutralizes the HBr generated during the catalytic cycle, preventing catalyst poisoning.

• Validation Check: Cool the mixture, dilute with EtOAc, and wash with brine (3x) to remove DMF. Concentrate the organic layer. ¹H NMR of the crude mixture should show the disappearance of the vinylic proton (typically around δ 6.5 ppm) and the appearance of the characteristic benzofuran C3–H singlet (around δ 7.0 ppm).

Protocol B: Transition-Metal-Free Phenol-Yne Polymerization

Objective: Synthesize poly(bromovinyl ether) from Bisphenol A and 1,4-bis(bromoethynyl)benzene.

Step 1: Monomer Activation and Step-Growth

• Action: In a dry polymerization tube, dissolve Bisphenol A (1.0 mmol) and 1,4-bis(bromoethynyl)benzene (1.0 mmol) in 3 mL of anhydrous DMF. Add Cs₂CO₃ (2.5 mmol). Purge with nitrogen for 10 minutes, seal the tube, and heat to 110 °C for 1 hour.

• Causality: Exact stoichiometric balance (1:1) is critical for high molecular weight in step-growth mechanisms (per the Carothers equation). Cs₂CO₃ is chosen over K₂CO₃ because the larger cesium cation provides a "naked" and more nucleophilic phenoxide, which is essential to drive the polymerization to high conversion without transition metals.

• Validation Check: The reaction mixture will exhibit a rapid and significant increase in viscosity within the first 30 minutes. If the solution remains highly fluid, monomer stoichiometry was likely compromised by moisture or weighing errors.

Step 2: Polymer Recovery and Precipitation

• Action: Dilute the viscous mixture with 2 mL of THF to reduce viscosity, then precipitate dropwise into 50 mL of vigorously stirred cold methanol. Filter the precipitate and dry under vacuum at 40 °C for 24 hours.

• Causality: THF ensures the polymer remains in solution during transfer. Methanol acts as a non-solvent for the polymer but dissolves unreacted monomers, oligomers, and DMF, driving purification.

• Validation Check: A successful high-molecular-weight synthesis ( Mw​ > 40 kDa) will yield a fibrous, thread-like precipitate. A fine, powdery precipitate indicates low molecular weight oligomerization.

Quantitative Data & Substrate Scope

Table 1: Reaction Conditions and Yields for Benzo[b]furan Synthesis

Substrate (Phenol)	Bromoalkyne	Catalyst System	Yield (%)	Regioselectivity
Phenol	1-Bromo-2-phenylethyne	Pd(OAc)₂ / K₂CO₃	85%	>99:1
p-Cresol	1-Bromo-2-phenylethyne	Pd(OAc)₂ / K₂CO₃	82%	>99:1
o-Chlorophenol	1-Bromo-2-phenylethyne	Pd(OAc)₂ / K₂CO₃	78%	>99:1

Table 2: Polymerization Metrics for Phenol-Yne Systems

Monomer A (Diphenol)	Monomer B (Bis-bromoalkyne)	Conditions	Mw​ (Da)	Yield (%)
Bisphenol A	1,4-Bis(bromoethynyl)benzene	Cs₂CO₃, DMF, 110°C, 1h	47,600	95.2%
4,4'-Biphenol	1,4-Bis(bromoethynyl)benzene	Cs₂CO₃, DMF, 110°C, 1h	38,200	91.4%
Resorcinol	1,4-Bis(bromoethynyl)benzene	Cs₂CO₃, DMF, 110°C, 1h	29,500	88.7%

Strategic Applications

The reactivity of internal alkynyl bromides with phenols bridges the gap between small-molecule drug discovery and advanced materials science. The ability to rapidly construct functionalized benzofurans allows medicinal chemists to efficiently screen libraries of pharmacophores targeting diverse biological pathways. Conversely, the transition-metal-free polymerization route provides materials scientists with an environmentally benign pathway to synthesize highly refractive, AIE-active polymers suitable for optoelectronics and chemical sensing.

References

• Sequential and One-Pot Reactions of Phenols with Bromoalkynes for the Synthesis of (Z)
• Transition-Metal-Free Polymerization of Bromoalkynes and Phenols Source: Macromolecules (South China University of Technology / Thieme Connect) URL: [2]
• Formal Inverse Sonogashira Reaction: Direct Alkynylation of Arenes and Heterocycles with Alkynyl Halides Source: Angewandte Chemie (National Institutes of Health - PMC) URL: [3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. www2.scut.edu.cn [www2.scut.edu.cn]

Thermodynamic Stability Profiling of 3-(3-Bromoprop-1-YN-1-YL)phenol: A Technical Guide for Drug Development

Executive Summary

In advanced drug development and organic synthesis, 3-(3-Bromoprop-1-YN-1-YL)phenol serves as a highly versatile bifunctional intermediate. It combines a nucleophilic phenol ring with a highly reactive electrophilic propargyl bromide moiety. While this dual reactivity is invaluable for click chemistry and complex active pharmaceutical ingredient (API) synthesis, it introduces severe thermodynamic liabilities. This whitepaper provides a comprehensive, field-proven guide to understanding, quantifying, and mitigating the thermodynamic instability of this compound.

Mechanistic Foundations of Thermodynamic Instability

The thermodynamic fragility of 3-(3-Bromoprop-1-YN-1-YL)phenol is primarily driven by the propargyl bromide group, exacerbated by the presence of the phenolic hydroxyl. Understanding the causality behind its degradation is critical for safe handling and formulation.

A. Homolytic Cleavage and Radical Propagation

The carbon-bromine (C-Br) bond in propargyl systems is inherently weak due to the resonance stabilization of the resulting propargyl radical. The1[1]. Upon exposure to thermal stress or physical shock, homolytic cleavage initiates a radical chain reaction. These propargyl radicals rapidly dimerize or recombine, leading to 2[2].

B. Sigmatropic Isomerization

Under prolonged thermal aging or in the presence of basic catalysts, the propargyl bromide moiety undergoes a [1,3]-sigmatropic rearrangement to form a 3[3]. This isomerization is thermodynamically favorable under certain conditions and significantly alters the molecule's reactivity profile, often acting as a precursor to cross-linking.

C. Autocatalytic Phenolic Cross-Linking

The phenol group is a mild acid and a potent nucleophile. During thermal decomposition, hydrogen bromide (HBr) gas is liberated. Without an acid scavenger, the localized acidic environment can catalyze the intermolecular etherification (Williamson-type reaction) between the phenol of one molecule and the propargyl bromide of another, leading to rapid, uncontrollable oligomerization.

Thermodynamic degradation pathways of 3-(3-Bromoprop-1-YN-1-YL)phenol.

Quantitative Thermodynamic Data

To engineer safe scale-up processes, researchers must rely on hard thermodynamic boundaries. The following table summarizes the critical quantitative parameters associated with the propargyl bromide moiety.

Thermodynamic Parameter	Value / Range	Mechanistic Significance
C-Br Bond Dissociation Energy (BDE)	~61.3 kcal/mol	Primary trigger for homolytic cleavage and radical-induced degradation.
Exothermic Onset Temperature	110°C - 130°C	Defines the absolute maximum safe processing and distillation temperature.
Isomerization Activation Energy	25 - 30 kcal/mol	Energy barrier for the rearrangement to the highly reactive bromoallene.
Heat of Decomposition (ΔH)	> 800 J/g (pure)	Indicates severe explosive potential; necessitates azeotropic dilution.

Self-Validating Experimental Protocols

To establish trustworthiness in your thermodynamic data, experimental workflows must be self-validating. This means coupling macroscopic thermal analysis (DSC) with molecular-level quantification (NMR/GC-MS) to ensure that the observed heat flows perfectly correlate with specific molecular degradation events.

Protocol A: Accelerated Thermal Degradation & Kinetic Profiling

Causality Check: Pure propargyl bromides are shock-sensitive and can detonate. We mandate azeotropic dilution with toluene to act as a thermal sink, ensuring the DSC measures controlled decomposition rather than a catastrophic explosion.

• Sample Preparation: Dilute 3-(3-Bromoprop-1-YN-1-YL)phenol to 20% w/w in anhydrous toluene.

• Crucible Selection: Load 2-5 mg of the diluted sample into a gold-plated high-pressure crucible . Note: Standard aluminum crucibles will react with the liberated HBr gas, artificially skewing the exothermic data.

• Differential Scanning Calorimetry (DSC): Ramp the temperature from 25°C to 300°C at multiple heating rates (e.g., 2, 5, 10, and 20°C/min) under a continuous nitrogen purge (50 mL/min).

• Data Extraction: Record the onset temperature of the primary exothermic peak. Apply the Kissinger kinetic model across the varying heating rates to calculate the exact Activation Energy ( ) of the decomposition event.

Protocol B: Radical Trapping and Isomerization Assessment

Causality Check: Heavy-walled ampoules are used to contain the vapor pressure of the solvent and the generated HBr. This closed-system approach mimics the worst-case scenario of bulk storage where autocatalysis can occur.

• Isothermal Aging: Seal 1 mL aliquots of the 20% w/w toluene solution in heavy-walled glass ampoules under an argon atmosphere.

• Thermal Stressing: Incubate the ampoules in a highly controlled silicone oil bath at 50°C, 70°C, and 90°C.

• Quenching: At predefined time points (24h, 72h, 168h), remove the ampoules and immediately submerge them in a dry ice/acetone bath (-78°C) to instantaneously halt all kinetic processes.

• Molecular Analysis: Open ampoules under inert gas. Use H-NMR to quantify the sigmatropic shift from the propargyl alkyne proton ( ~2.5 ppm) to the bromoallene protons ( ~6.0 ppm). Analyze the headspace via GC-MS to detect trace propargyl radical dimers.

Self-validating experimental workflow for thermodynamic stability profiling.

Formulation and Stabilization Strategies

Because 3-(3-Bromoprop-1-YN-1-YL)phenol cannot be safely stored or transported in its neat (pure) form, specific stabilization strategies must be employed at the formulation level:

• Azeotropic Dilution: The addition of 20–30 wt% of an inert solvent, such as toluene or Isopar C, is mandatory. These solvents form an azeotrope with the propargyl bromide moiety, ensuring that4[4]. This acts as a physical buffer against shock and a thermal sink against heat accumulation.

• Acid Scavenging: To prevent the autocatalytic etherification driven by the phenol group and liberated HBr, an acid scavenger must be introduced. 5[5], as it safely neutralizes trace acids without interfering with downstream API synthesis steps.

References

• Jochnowitz, E. B., et al. "Photodissociation of propargyl bromide and photoionization of the propargyl radical." AIP Publishing, 2006.[Link]

• "Propargyl bromide." Wikipedia.[Link]

• "Stabilization and use of propargyl bromide.

• Kern, R. D., et al. "Thermal decomposition of propargyl bromide and the subsequent formation of benzene." Combustion and Flame (Plu.mx), 1995.[Link]

• Kurginyan, K. A., et al. "Synthesis of bromoallene under conditions of phase-transfer catalysis." OSTI.GOV, 1986.[Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. PlumX [plu.mx]
• 3. Synthesis of bromoallene under conditions of phase-transfer catalysis (Journal Article) | OSTI.GOV [osti.gov]
• 4. Propargyl bromide - Wikipedia [en.wikipedia.org]
• 5. US6825390B1 - Stabilization and use of propargyl bromide - Google Patents [patents.google.com]

Unlocking the Covalent Potential: A Technical Guide to the Biological Activity of 3-(3-Bromoprop-1-YN-1-YL)phenol Derivatives

Executive Summary & Chemical Rationale

The molecule 3-(3-Bromoprop-1-YN-1-YL)phenol (CAS: 1824140-63-7) and its structural analogs represent a highly versatile class of compounds in modern drug discovery. By fusing the hydrogen-bonding and radical-scavenging capabilities of a phenol ring with the latent electrophilicity of a propargyl bromide moiety, these derivatives serve as potent mechanism-based covalent inhibitors[1].

The defining feature of this pharmacophore is its dual reactivity. The electron-withdrawing nature of the bromine atom activates the adjacent propargylic carbon, making it highly susceptible to nucleophilic attack (via SN​2 or SN​2′ mechanisms) by biological nucleophiles such as active-site cysteine thiolates[2]. Simultaneously, the terminal alkyne acts as a bioorthogonal handle, allowing researchers to utilize Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for downstream target identification and target-engagement validation[3].

Mechanistic Pathways of Target Engagement

Unlike reversible competitive inhibitors, propargyl bromide derivatives achieve prolonged target residence time through irreversible covalent modification.

When the compound enters the active site of a target enzyme (e.g., a cysteine protease or monoamine oxidase), it first forms a reversible Michaelis complex. The proximity of the catalytic nucleophile to the electrophilic propargyl carbon triggers a rapid alkylation event, resulting in a stable covalent adduct (such as a thioenol ether or a flavin-N5 adduct) and the release of hydrobromic acid[2][4].

Kinetic pathway of covalent enzyme inhibition by propargyl bromide derivatives.

Spectrum of Biological Activities

Literature surrounding propargyl-modified phenols highlights three primary therapeutic axes:

• Enzyme Inhibition (Urease & Proteases): Phenol derivatives containing propargyl bromide groups have demonstrated potent anti-urease activity[5]. The bromine atom significantly enhances the electrophilicity of the molecule, leading to rapid alkylation of the urease active site[1]. Similarly, propargyl analogs have been identified as highly bioavailable, broad-spectrum covalent inhibitors of viral proteases like SARS-CoV-2 MPro, where the alkyne acts as a latent electrophile attacking Cys145[2].

• Monoamine Oxidase (MAO) Inhibition: Propargyl-based compounds are classic mechanism-based inhibitors of MAO-A and MAO-B[6]. The propargyl group forms a covalent linkage with the N(5) atom of the flavin adenine dinucleotide (FAD) cofactor, effectively neutralizing the enzyme's oxidative capacity[4].

• Antimicrobial & Anti-biofilm Efficacy: Halogenated propargyl phenols disrupt bacterial cell walls and inhibit biofilm formation. Palladium-catalyzed cross-coupling of these derivatives has yielded biphenyl compounds capable of inhibiting biofilm formation by up to 65.8%[7].

Quantitative Data Summary

The following table synthesizes the kinetic and inhibitory metrics of propargyl-phenol derivatives across various biological targets.

Target / Activity	Compound Class / Derivative	Potency Metric	Mechanism of Action	Ref
Urease	4-bromo-2-chloro-1-(prop-2-ynyloxy)benzene	IC 50​ = 60.2 µg/mL	Alkylation of active site nucleophiles	[1]
MAO-A	Propargyl-piperidine/phenol analogs	Ki​ = 0.23 µM	Covalent FAD N(5) adduct formation	[6]
SARS-CoV-2 MPro	N1-Propargyl analogs	Time-dependent IC 50​	Thioenol ether adduct at Cys145	[2]
Bacterial Biofilm	Biphenyl propargyl derivatives	Up to 65.8% inhibition	Disruption of membrane integrity	[7]

Experimental Methodologies

To rigorously evaluate the biological activity of 3-(3-Bromoprop-1-YN-1-YL)phenol derivatives, researchers must employ self-validating assay systems. Standard steady-state IC 50​ assays are insufficient for covalent inhibitors because their potency increases over time.

Protocol 1: Time-Dependent Enzyme Inhibition Assay ( kinact​/KI​ Determination)

Causality: Because the propargyl bromide acts as a mechanism-based covalent inhibitor, evaluating the rate of inactivation ( kinact​ ) and the initial binding affinity ( KI​ ) provides a true measure of drug efficiency, independent of assay incubation time.

• Enzyme Preparation: Dilute the target enzyme (e.g., recombinant Urease or MAO) to a final concentration of 10 nM in assay buffer (e.g., 50 mM HEPES, pH 7.4, 0.01% Triton X-100 to prevent aggregation).

• Inhibitor Pre-incubation: Prepare a 7-point serial dilution of the propargyl-phenol derivative (ranging from 0.1 µM to 100 µM). Add the inhibitor to the enzyme and incubate at 37°C.

• Time-Course Sampling: At specific time intervals (e.g., 0, 10, 20, 40, 60, and 120 minutes), extract a 10 µL aliquot of the enzyme-inhibitor mixture.

• Substrate Addition: Immediately dilute the aliquot into 90 µL of assay buffer containing an excess of the fluorogenic or chromogenic substrate to measure residual enzyme activity.

• Data Analysis: Plot the natural log of residual activity versus pre-incubation time to determine the observed rate constant ( kobs​ ) for each concentration. Fit the data to the equation kobs​=(kinact​×[I])/(KI​+[I]) to extract the fundamental covalent parameters.

Protocol 2: Activity-Based Protein Profiling (ABPP) via CuAAC

Causality: To confirm that the observed phenotypic effects (e.g., cellular toxicity or biofilm inhibition) are driven by on-target engagement rather than non-specific reactivity, we exploit the terminal alkyne of the propargyl group. After the compound covalently binds its target in live cells, click chemistry is used to attach a biotin tag, allowing for the precise isolation and identification of the modified proteins[3].

• Live Cell Labeling: Incubate target cells (e.g., A549 cells or bacterial cultures) with 10 µM of the propargyl-phenol probe for 4 hours at 37°C.

• Lysis & Extraction: Wash cells with cold PBS and lyse using RIPA buffer supplemented with protease inhibitors. Centrifuge at 14,000 x g to clear the lysate.

• Click Chemistry (CuAAC): To 1 mg of lysate protein, add the click reagents in the following order: 100 µM Azide-PEG4-Biotin, 1 mM TCEP (reducing agent), 100 µM TBTA (ligand), and 1 mM CuSO 4​ . Vortex and incubate in the dark at room temperature for 2 hours.

• Streptavidin Enrichment: Precipitate the proteins using cold methanol/chloroform. Resuspend the pellet in 1% SDS and incubate with Streptavidin-agarose beads for 2 hours to pull down the covalently modified targets.

• Elution & LC-MS/MS: Wash the beads rigorously to remove non-specifically bound proteins. Elute the targets by boiling in Laemmli buffer and analyze via quantitative LC-MS/MS proteomics to identify the specific proteins alkylated by the compound.

Activity-Based Protein Profiling (ABPP) workflow utilizing the alkyne moiety as a click handle.

References

• A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation - PLoS ONE - 1

• SELECTIVE ARYLATION OF PHENOL PROTECTED PROPARGYL BROMIDE VIA PD-CATALYSED SUZUKI COUPLING REACTION: SYNTHESIS, MECHANISTIC STUD - Biblioteka Nauki - 7

• Inversion of selectivity of N-substituted propargylamine monoamine oxidase inhibitors following structural modifications to Quaternary salts - DOI.org -4

• Stereoselective Activity of 1-Propargyl-4-styrylpiperidine-like Analogues That Can Discriminate between Monoamine Oxidase Isoforms A and B - ACS Publications - 6

• Structure-based discovery of highly bioavailable, covalent, broad-spectrum coronavirus-MPro inhibitors with potent in vivo efficacy - bioRxiv - 2

• Mutate and Conjugate: A Method to Enable Rapid In-Cell Target Validation - PMC - 3

Sources

• 1. A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation | PLOS One [journals.plos.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Mutate and Conjugate: A Method to Enable Rapid In-Cell Target Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. bibliotekanauki.pl [bibliotekanauki.pl]

Protocols & Analytical Methods

Procedure for nucleophilic substitution using 3-(3-Bromoprop-1-YN-1-YL)phenol

Application Note: Chemoselective Nucleophilic Substitution of 3-(3-Bromoprop-1-YN-1-YL)phenol

Abstract This application note details a highly chemoselective protocol for the nucleophilic substitution of 3-(3-bromoprop-1-yn-1-yl)phenol. By exploiting the differential reactivity of the electrophilic propargylic bromide and the mildly acidic phenolic hydroxyl group, researchers can achieve high-yielding N-alkylation with secondary amines. The guide covers mechanistic rationale, step-by-step self-validating methodologies, and condition optimization.

Introduction & Mechanistic Rationale

3-(3-Bromoprop-1-yn-1-yl)phenol is a bifunctional building block frequently utilized in the synthesis of monoamine oxidase inhibitors, click-chemistry precursors, and complex active pharmaceutical ingredients (APIs). The molecule presents a unique chemoselectivity challenge: it contains a highly electrophilic propargylic bromide and a potentially nucleophilic phenolic hydroxyl group (pKa ~10).

When subjected to nucleophilic substitution with an external nucleophile (such as a secondary amine like piperidine), two competing pathways emerge:

• N-Alkylation (Target): Direct S_N2 displacement of the bromide by the amine.

• O-Alkylation (Side Reaction): Deprotonation of the phenol to form a phenoxide, which then attacks the propargylic bromide of another molecule, leading to polymerization or ether formation.

Causality of Experimental Choices: The S_N2 transition state at the propargylic carbon is highly favored due to π -orbital overlap from the adjacent alkyne, which significantly lowers the activation energy [1]. To ensure the reaction proceeds exclusively via N-alkylation, the choice of base and solvent is critical. Utilizing a mild, insoluble inorganic base like potassium carbonate (K₂CO₃) in a polar aprotic solvent (DMF) under kinetic control (0 °C to 25 °C) prevents the complete deprotonation of the phenol. Furthermore, the "soft" nitrogen nucleophile of the amine outcompetes the "hard" oxygen nucleophile of the phenoxide, driving the reaction toward the desired propargylamine [2].

Chemoselective SN2 pathway of 3-(3-Bromoprop-1-yn-1-yl)phenol favoring N-alkylation.

Condition Optimization & Quantitative Data

The table below summarizes the optimization of reaction conditions. Strong bases like NaH lead to extensive O-alkylation due to quantitative phenoxide formation, whereas K₂CO₃ in DMF provides the optimal balance of yield and chemoselectivity.

Entry	Base (1.5 eq)	Solvent	Temperature (°C)	Isolated Yield (%)	Selectivity (N-Alkylation : O-Alkylation)
1	K₂CO₃	DMF	0 to 25	88	>95 : 5
2	DIPEA	MeCN	25	75	90 : 10
3	NaH	THF	0 to 25	42	40 : 60
4	K₂CO₃	Acetone	50	65	80 : 20

Experimental Protocol: Synthesis of 3-(3-(Piperidin-1-yl)prop-1-yn-1-yl)phenol

This protocol is designed as a self-validating system. The use of Thin-Layer Chromatography (TLC) ensures real-time monitoring of the electrophile's consumption, while the specific pH-controlled work-up ensures the removal of unreacted amines without extracting the target phenolic product into the aqueous waste.

Materials Required:

• 3-(3-Bromoprop-1-yn-1-yl)phenol (1.0 eq, 10 mmol, 2.11 g)

• Piperidine (1.2 eq, 12 mmol, 1.19 mL)

• Anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq, 15 mmol, 2.07 g)

• Anhydrous N,N-Dimethylformamide (DMF) (50 mL)

• Saturated aqueous NH₄Cl, Ethyl Acetate (EtOAc), Brine.

Step-by-Step Methodology:

• Reagent Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Under a nitrogen atmosphere, dissolve 3-(3-bromoprop-1-yn-1-yl)phenol (2.11 g) in 50 mL of anhydrous DMF.

  • Causality: Anhydrous conditions prevent the competitive hydrolysis of the propargyl bromide to a propargyl alcohol.

• Base Addition: Add finely powdered, anhydrous K₂CO₃ (2.07 g) to the solution. Cool the suspension to 0 °C using an ice-water bath and stir for 10 minutes.

• Nucleophile Addition: Add piperidine (1.19 mL) dropwise over 5–10 minutes.

  • Causality: Dropwise addition at 0 °C controls the exothermic S_N2 reaction, maintaining kinetic control to strictly favor N-alkylation over the thermodynamically competitive O-alkylation.

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to 25 °C (room temperature). Stir for 4–6 hours.

  • Self-Validation: Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The starting material (Rf ~0.6) should completely disappear, replaced by a new, more polar, UV-active spot (Rf ~0.3) that stains positive with ninhydrin (indicating the presence of the amine).

• Quench & Extraction: Cool the mixture back to 0 °C and quench by slowly adding 30 mL of saturated aqueous NH₄Cl. Transfer to a separatory funnel and extract with EtOAc (3 × 40 mL).

  • Causality: NH₄Cl (pH ~5.5) neutralizes the K₂CO₃ and protonates any residual unreacted piperidine, driving it into the aqueous layer. Crucially, it leaves the phenolic product (pKa ~10) fully protonated and highly soluble in the organic EtOAc layer.

• Washing & Drying: Wash the combined organic layers with brine (5 × 30 mL) to thoroughly remove residual DMF. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to afford the pure product as an off-white solid.

Step-by-step experimental workflow for the propargylation of secondary amines.

References

• Abonia, R., Insuasty, D., & Laali, K. K. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Molecules, 28(8), 3379.[Link]

• Alfei, S., Brullo, C., Caviglia, D., & Zuccari, G. (2021). Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. Nanomaterials, 11(10), 2662.[Link]

Cross-coupling reaction conditions for bromopropynyl phenols

As a Senior Application Scientist, I frequently encounter challenges in late-stage functionalization involving bifunctional scaffolds. Bromopropynyl phenols—molecules containing both a phenolic moiety and a highly reactive propargyl bromide group (Ar–C≡C–CH₂Br)—are exceptionally valuable in medicinal chemistry. They serve as precursors for targeted covalent inhibitors, complex allene scaffolds, and click-chemistry probes.

However, cross-coupling the propargyl bromide moiety is notoriously difficult. The transition metal can mediate reductive elimination through two competing pathways: a direct Sₙ2 trajectory (yielding an internal alkyne) or an isomerized Sₙ2' trajectory (yielding a substituted allene).

This application note provides a comprehensive, self-validating guide to controlling this mechanistic divergence, allowing you to selectively synthesize either alkynes or allenes from bromopropynyl phenol precursors.

Mechanistic Insights & Regiocontrol (Sₙ2 vs. Sₙ2')

The causality behind product distribution in propargyl electrophile cross-coupling lies in the catalyst's ability to control the intermediate propargyl radical or organometallic species .

• Sₙ2 Pathway (Alkyne Formation): Traditional palladium catalysts often fail to control the rapid π-allyl/propargyl isomerization, leading to product mixtures. However, utilizing an Iron(II) catalyst with a highly sterically demanding bisphosphine ligand (e.g., SciPROP-TB) forces an inner-sphere radical mechanism. The steric bulk prevents the radical from migrating to the secondary/tertiary carbon, strictly enforcing recombination at the primary carbon to yield the alkyne .

• Sₙ2' Pathway (Allene Formation): Conversely, Nickel-catalyzed cross-coupling with Grignard reagents in the presence of standard phosphine ligands (e.g., Ph₃P) deliberately exploits this isomerization. The Ni(I) active species facilitates a migratory reductive elimination, thermodynamically favoring the formation of the substituted allene .

Divergent cross-coupling workflows for bromopropynyl phenols yielding alkynes or allenes.

Quantitative Data Summary

The table below summarizes the expected regioselectivity and yields based on the catalytic system applied to the bromopropynyl phenol scaffold.

Catalytic System	Nucleophile	Target Trajectory	Major Product	Regioselectivity (Sₙ2 : Sₙ2')	Typical Yield
FeCl₂ / SciPROP-TB	Lithium Organoborate	Sₙ2 (Direct)	Internal Alkyne	> 95 : 5	75–85%
Ni(acac)₂ / Ph₃P	Alkyl Grignard (R-MgX)	Sₙ2' (Migratory)	Substituted Allene	< 5 : 95	70–82%
Pd(PPh₃)₄ / K₃PO₄	Arylboronic Acid	Mixed	Alkyne + Allene	~ 60 : 40	65–70% (Total)

Experimental Protocols

Protocol A: Iron-Catalyzed Sₙ2 Suzuki-Miyaura Coupling (Alkyne Synthesis)

This protocol utilizes a bulky Iron-bisphosphine complex to suppress allene formation, yielding the internal alkyne. Note: If the phenolic -OH interferes with the organoborate, pre-protect it as a TIPS or TBS ether.

Reagents & Materials:

• Bromopropynyl phenol derivative (1.0 equiv, 0.5 mmol)

• Lithium organoborate (1.5 equiv) - Prepared in situ from boronic ester and organolithium

• FeCl₂ (5 mol%)

• SciPROP-TB ligand (5 mol%)

• Anhydrous THF (5.0 mL)

Step-by-Step Methodology:

• Catalyst Pre-activation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with FeCl₂ (3.2 mg, 0.025 mmol) and SciPROP-TB (0.025 mmol). Add 2.0 mL of anhydrous THF and stir at room temperature for 30 minutes until a homogenous complex forms.

• Substrate Addition: Add the bromopropynyl phenol (0.5 mmol) to the catalyst solution. Cool the reaction vessel to 0 °C using an ice bath.

• Nucleophile Introduction: Dropwise, add the pre-formed lithium organoborate solution (0.75 mmol in 3.0 mL THF) over 10 minutes to prevent thermal spiking.

• Reaction Execution: Allow the reaction to stir at 0 °C for 2 hours, then slowly warm to room temperature and stir for an additional 4 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl (5 mL). Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Self-Validating Quality Control: Take a 10 µL aliquot of the crude mixture and analyze via GC-MS. The mass spectrum must show the desired molecular ion (M+). Crucial validation: The chromatogram must display a single peak for the product mass. If a second peak with an identical m/z appears at a different retention time, it indicates Sₙ2' allene leakage, signifying that the ligand-to-metal ratio was insufficient or the temperature spiked during nucleophile addition.

Protocol B: Nickel-Catalyzed Sₙ2' Cross-Coupling (Allene Synthesis)

This protocol deliberately induces isomerization to form a functionalized allene, a valuable motif for subsequent cyclizations.

Reagents & Materials:

• Bromopropynyl phenol derivative (1.0 equiv, 0.5 mmol)

• Alkyl Grignard reagent (1.2 equiv, 1.0 M in THF)

• Ni(acac)₂ (2 mol%)

• Triphenylphosphine (Ph₃P) (4 mol%)

• Anhydrous THF (4.0 mL)

Step-by-Step Methodology:

• Catalyst Assembly: Under an inert atmosphere, dissolve Ni(acac)₂ (2.6 mg, 0.01 mmol) and Ph₃P (5.2 mg, 0.02 mmol) in 2.0 mL of anhydrous THF. Stir for 15 minutes at room temperature.

• Electrophile Addition: Add the bromopropynyl phenol (0.5 mmol) dissolved in 2.0 mL THF to the catalyst mixture. Cool to -20 °C.

• Transmetalation: Slowly add the Grignard reagent (0.6 mL, 0.6 mmol) dropwise. The low temperature controls the highly exothermic transmetalation step and stabilizes the Ni(I) intermediate.

• Isomerization & Elimination: Remove the cooling bath and allow the reaction to warm to room temperature. Stir for 3 hours.

• Workup: Quench carefully with 1M HCl (to neutralize excess Grignard and protonate the phenol if unprotected). Extract with Et₂O (3 × 10 mL), dry over MgSO₄, and concentrate.

Self-Validating Quality Control: Monitor the crude reaction via ¹H NMR. The disappearance of the distinct propargylic -CH₂- singlet (typically around 4.1 ppm) and the emergence of allenic protons (a complex multiplet around 5.1–5.4 ppm) confirms a successful Sₙ2' trajectory. The absence of internal alkyne methylene signals validates the regioselectivity of the Nickel catalyst.

Mechanistic Pathway Visualization

Mechanistic divergence in propargyl electrophile cross-coupling yielding alkynes or allenes.

References

• Regioselective Propargylic Suzuki-Miyaura Coupling by SciPROP-Iron Catalyst Source: Journal of Organic Chemistry, 2024 URL:[Link]

• Stereoselective synthesis of 1,4-enynes by iron-catalysed Suzuki–Miyaura coupling of propargyl electrophiles Source: Chemical Science, 2020 URL:[Link]

• Metal-Catalyzed Enantioconvergent Transformations Source: Chemical Reviews, 2023 URL:[Link]

Application Note: Advanced Synthesis of Benzofuran-Based Pharmaceutical Intermediates via o-Alkynylphenol Precursors

Strategic Rationale & Chemical Causality

Benzofuran derivatives are privileged heterocyclic scaffolds ubiquitous in medicinal chemistry, serving as the core structural motif in numerous FDA-approved drugs (e.g., Amiodarone, Darifenacin) and bioactive natural products exhibiting antimicrobial, antitumor, and anti-inflammatory properties[1][2].

Historically, the construction of the benzofuran core relied on harsh conditions or pre-functionalized starting materials, which severely limited late-stage derivatization. The modular assembly of o-alkynylphenols followed by transition-metal-catalyzed cycloisomerization has emerged as a superior, atom-economical strategy[3]. This two-phase approach decouples the carbon-carbon bond formation from the cyclization event, allowing medicinal chemists to independently vary the substitution patterns on both the aromatic ring and the furan moiety.

The causality behind this workflow relies on two distinct catalytic paradigms:

• C–C Bond Formation (Pd/Cu Catalysis): The Sonogashira cross-coupling between an o-halophenol and a terminal alkyne establishes the precursor framework. Palladium facilitates the oxidative addition into the C–X bond, while Copper(I) generates a highly nucleophilic copper acetylide that accelerates transmetalation[3][4].

• C–O Bond Formation (Au Catalysis): The resulting o-alkynylphenol undergoes an intramolecular annulation. Gold(I) complexes are utilized due to their exceptional carbophilic π-acidity. The cationic Au(I) center selectively coordinates to the alkyne, lowering its Lowest Unoccupied Molecular Orbital (LUMO). This renders the alkyne highly susceptible to nucleophilic attack by the adjacent phenol oxygen, typically proceeding via a 5-endo-dig pathway to yield the aromatic benzofuran[5][6].

Workflow Visualization

Workflow for synthesizing benzofuran scaffolds from o-halophenols.

Step-by-Step Experimental Methodologies

Protocol A: Synthesis of the o-Alkynylphenol Precursor

Objective: Construct the carbon framework via Sonogashira coupling[1][4].

Reagents & Materials:

• o-Iodophenol (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Bis(triphenylphosphine)palladium(II) dichloride[Pd(PPh₃)₂Cl₂] (0.02 mmol, 2 mol%)

• Copper(I) iodide [CuI] (0.04 mmol, 4 mol%)

• Triethylamine (Et₃N) (5 mL, serves as base and solvent)

Step-by-Step Procedure:

• Degassing (Critical Step): Add o-iodophenol and Et₃N to a flame-dried Schlenk flask. Sparge the solution with ultra-pure Argon for 15 minutes. Causality: Oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II) and promotes the undesired Glaser homocoupling of the terminal alkyne[4].

• Catalyst Addition: Under a positive flow of Argon, add Pd(PPh₃)₂Cl₂ and CuI. The solution will typically turn a pale yellow/orange.

• Alkyne Addition: Add the terminal alkyne dropwise via syringe.

• Reaction Execution: Stir the mixture at room temperature (or heat to 50°C for sterically hindered alkynes) for 4–6 hours. The formation of a white precipitate (triethylammonium iodide) indicates reaction progress.

• Workup: Quench the reaction with saturated aqueous NH₄Cl to complex the copper salts. Extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Hexanes/Ethyl Acetate) to isolate the o-alkynylphenol.

Protocol B: Gold(I)-Catalyzed Cycloisomerization

Objective: Convert the intermediate into the benzofuran core via atom-economical cyclization[5][6].

Reagents & Materials:

• o-Alkynylphenol (0.5 mmol)

• Chloro[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]gold(I) [SIPrAuCl] (0.025 mmol, 5 mol%)

• Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate [NaBARF] (0.025 mmol, 5 mol%)

• Anhydrous Toluene (3 mL)

Step-by-Step Procedure:

• Catalyst Activation: In a dry vial inside a glovebox, combine SIPrAuCl and NaBARF in 1 mL of anhydrous toluene. Stir for 10 minutes. Causality: The sodium salt abstracts the chloride ligand from the gold precatalyst, precipitating NaCl and generating the highly electrophilic, active cationic gold species. The bulky BARF⁻ anion is non-coordinating, ensuring the gold center remains vacant for alkyne binding[5].

• Substrate Addition: Dissolve the o-alkynylphenol in 2 mL of anhydrous toluene and add it to the active catalyst solution. Causality: Strict exclusion of moisture is required, as water can act as a competing nucleophile, leading to hydration of the alkyne rather than the desired intramolecular cyclization.

• Cyclization: Stir the mixture at 60°C for 1.5 hours.

• Isolation: Filter the reaction mixture through a short pad of silica gel to remove the metal catalyst, eluting with dichloromethane. Concentrate the filtrate to yield the pure benzofuran intermediate.

Quantitative Data & Reaction Optimization

The choice of catalyst and halide-abstracting agent heavily dictates the efficiency of the cycloisomerization step. The table below summarizes the optimization parameters demonstrating the "silver/salt effect" required to activate the gold precatalyst[6][7].

Entry	Precatalyst (5 mol%)	Halide Extractor (5 mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Rationale
1	PhPAuCl	None	DCE	80	12	< 5	Lack of a vacant coordination site prevents alkyne π-activation.
2	PhPAuCl	AgOTf	DCE	80	2.0	84	AgOTf abstracts Cl⁻, generating the active cationic Au(I) species.
3	SIPrAuCl	AgOTf	Toluene	60	2.0	89	Bulky NHC ligand (SIPr) stabilizes the transition state better than phosphines.
4	SIPrAuCl	NaBARF	Toluene	60	1.5	95	BARF⁻ is highly non-coordinating, maximizing the electrophilicity of the Au center.

Self-Validating Quality Control (QC)

To ensure the integrity of the synthesized pharmaceutical intermediates, the following self-validating analytical checks must be performed sequentially:

• Thin-Layer Chromatography (TLC):

  • Protocol A Validation: The o-alkynylphenol intermediate will exhibit a slightly lower Rf​ than the starting o-iodophenol due to the loss of the highly lipophilic iodine atom.

  • Protocol B Validation: The final benzofuran will have a significantly higher Rf​ than the intermediate. Causality: The highly polar, hydrogen-bonding phenolic –OH group is consumed during the cyclization, rendering the product much more non-polar.

• Proton Nuclear Magnetic Resonance (¹H NMR):

  • Diagnostic Shift: The successful transition from intermediate to product is confirmed by the complete disappearance of the broad phenolic –OH proton signal (typically between 5.0–8.0 ppm depending on concentration and hydrogen bonding). Furthermore, the appearance of the distinct benzofuran C3–H proton (a sharp singlet around 6.5–7.0 ppm, assuming a terminal alkyne was used) confirms the formation of the heteroaromatic ring.

• Mass Spectrometry (GC-MS / LC-MS):

  • The cycloisomerization step (Protocol B) is perfectly atom-economical. Therefore, the precursor and the product share the exact same molecular weight ( [M]+ ). Validation relies on observing a distinct shift in retention time on the chromatogram and altered fragmentation patterns in the mass spectrum, orthogonal to the NMR data.

References

• Title: Flexible Synthesis of Benzofuranones from ortho‐Alkynyl Phenols or Benzofurans Source: researchgate.net URL: [Link]

• Title: Sonogashira Reactions with Propyne: Facile Synthesis of 4-Hydroxy-2-methylbenzofurans from Iodoresorcinols Source: researchgate.net URL: [Link]

• Title: Au–Ag Bimetallic Catalysis: 3‐Alkynyl Benzofurans from Phenols via Tandem C−H Alkynylation and Oxy‐Alkynylation Source: nih.gov URL: [Link]

• Title: Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review Source: atlantis-press.com URL: [Link]

• Title: Recent Advances in Gold(I)-Catalyzed Approaches to Three-Type Small-Molecule Scaffolds via Arylalkyne Activation Source: mdpi.com URL: [Link]

• Title: Gold(I)‐Catalyzed Synthesis of Benzofurans from Tetrahydropyranyl (THP) Ethers of o‐Alkynylphenols Source: researchgate.net URL: [Link]

• Title: Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans Source: nih.gov URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. atlantis-press.com [atlantis-press.com]
• 3. Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advances in Gold(I)-Catalyzed Approaches to Three-Type Small-Molecule Scaffolds via Arylalkyne Activation [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Au–Ag Bimetallic Catalysis: 3‐Alkynyl Benzofurans from Phenols via Tandem C−H Alkynylation/Oxy‐Alkynylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Cyclization Strategies for 3-(3-Bromoprop-1-yn-1-yl)phenol Derivatives in Drug Discovery

Introduction & Mechanistic Rationale

3-(3-Bromoprop-1-yn-1-yl)phenol is a highly versatile, bifunctional building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs). The molecule features two highly reactive domains: an electron-rich phenolic ring and a highly electrophilic propargyl bromide moiety.

The structural topology of this derivative—specifically the meta-relationship between the hydroxyl group and the propargyl substituent—is of critical strategic importance. The hydroxyl group acts as a strong electron-donating group (EDG), activating the ortho and para positions of the aromatic ring. Because the propargyl group resides at the C3 position, the C4 position is simultaneously para to the activating hydroxyl group and ortho to the propargyl group. This makes C4 an ideal, sterically accessible nucleophilic site for intramolecular cyclization, allowing for the rapid construction of fused bicyclic systems (such as indenes)[1]. Alternatively, the terminal bromide can be leveraged for intermolecular heteroannulations.

Intramolecular Carbocyclization: Synthesis of Hydroxyindenes

Causality & Chemical Dynamics

The synthesis of indenes from aryl propargyl bromides relies on the generation of a reactive propargyl or allenyl cation. When the substrate is treated with a carbophilic Lewis acid (such as Au(III) or Ag(I)), the alkyne is activated, facilitating the departure of the bromide leaving group. The resulting resonance-stabilized cation undergoes a 5-endo-dig or 5-exo-dig electrophilic aromatic substitution (a Friedel-Crafts-type cyclization)[2]. The meta-hydroxyl group directs the nucleophilic attack predominantly from the C4 position, yielding 6-hydroxy-1H-indene derivatives after deprotonation and aromatization[3].

Mechanistic Pathway

Figure 1: Gold-catalyzed intramolecular carbocyclization mechanism forming the indene core.

Protocol 1: Gold-Catalyzed Synthesis of 6-Hydroxy-1H-indene Derivatives

Self-Validating Workflow:

• Preparation: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with argon. Add 3-(3-bromoprop-1-yn-1-yl)phenol (1.0 mmol) and dissolve in anhydrous 1,2-dichloroethane (DCE, 10 mL) to achieve a 0.1 M concentration.

• Catalyst Activation: In a separate inert vial, mix AuCl 3​ (0.05 mmol, 5 mol%) and AgOTf (0.05 mmol, 5 mol%) in 1 mL of DCE. Stir for 5 minutes.

  • Causality Insight: AgOTf acts as a halide scavenger, precipitating AgCl and leaving a coordinatively unsaturated, highly Lewis-acidic Au(III) cation that effectively binds the alkyne.

• Reaction: Transfer the active catalyst solution to the Schlenk flask dropwise. Stir the mixture at 40 °C.

• Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The starting material spot should be fully consumed within 2 hours, validating catalyst turnover.

• Workup & Purification: Quench the reaction by filtering the mixture through a short pad of Celite to remove the metal salts. Concentrate the filtrate under reduced pressure and purify via flash column chromatography (silica gel) to afford the hydroxyindene product.

Quantitative Data: Optimization of Carbocyclization Conditions

Entry	Catalyst System (5 mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	AuCl 3​ / AgOTf	DCE	40	2	88
2	PtCl 2​	Toluene	80	12	65
3	Pd(PPh 3​ ) 4​	THF	65	8	45
4	BF 3​ ·OEt 2​	DCM	25	24	Trace

Intermolecular Heteroannulation: Tandem Click Chemistry

Causality & Chemical Dynamics

Beyond intramolecular pathways, the propargyl bromide moiety is an exceptional electrophile for intermolecular substitution. Reacting 3-(3-bromoprop-1-yn-1-yl)phenol with sodium azide yields a propargyl azide intermediate. Due to the severe explosion hazards associated with isolating low-molecular-weight organic azides, a one-pot tandem S N​ 2-displacement and Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the industry standard. The resulting 1,2,3-triazole derivatives are highly valued in drug development as metabolically stable bioisosteres for amide bonds.

Experimental Workflow

Figure 2: One-pot tandem SN2 displacement and CuAAC workflow for triazole synthesis.

Protocol 2: One-Pot Tandem Synthesis of Phenolic 1,2,3-Triazoles

Self-Validating Workflow:

• Azide Formation: In a 50 mL round-bottom flask, dissolve 3-(3-bromoprop-1-yn-1-yl)phenol (1.0 mmol) in a 1:1 mixture of tert-butanol and water (10 mL). Add sodium azide (NaN 3​ , 1.2 mmol). Stir the mixture at room temperature for 2 hours.

  • Causality Insight: The highly polar aqueous solvent accelerates the S N​ 2 displacement of the bromide by the azide ion, while tert-butanol ensures the organic substrate remains fully solvated.

• Cycloaddition: To the same flask, add the desired terminal alkyne (e.g., phenylacetylene, 1.1 mmol), followed by CuSO 4​ ·5H 2​ O (10 mol%) and sodium ascorbate (20 mol%).

• Catalytic Cycle: Stir the reaction vigorously at room temperature for 12 hours.

  • Causality Insight: Sodium ascorbate acts as a mild reducing agent, reducing Cu(II) to the active Cu(I) species in situ. This prevents the oxidative homocoupling of alkynes (Glaser coupling) and selectively drives the 1,3-dipolar cycloaddition.

• Workup: Dilute the mixture with ethyl acetate (20 mL) and water (10 mL). To remove copper residues that can interfere with biological assays, wash the organic layer with a 0.1 M aqueous EDTA solution (2 x 15 mL), followed by brine.

• Isolation: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate. Purify the product via recrystallization or flash chromatography.

References

• Palladium-Catalyzed Cyclization of Propargylic Compounds. ACS Publications. URL:[Link]

• ChemInform Abstract: Iodine/Et3SiH: A Novel Reagent System for the Synthesis of 3-Aryl-1H-indenes from 1,3-Diaryl Propargyl Alcohols. ResearchGate. URL:[Link]

• Carbopalladation of bromoene-alkynylsilanes: mechanistic insights and synthesis of fused-ring bicyclic silanes and phenols. Organic Chemistry Frontiers (RSC Publishing). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Carbopalladation of bromoene-alkynylsilanes: mechanistic insights and synthesis of fused-ring bicyclic silanes and phenols - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/C4QO00123K [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Internal Alkynyl Bromide Reactivity

Welcome to the Technical Support Center. Internal alkynyl bromides (1-bromo-1-alkynes) are indispensable electrophiles for the synthesis of conjugated diynes, enynes, and functionalized alkynes. However, researchers frequently encounter sluggish reaction rates, stalled catalytic cycles, and dominant side reactions. This guide provides causality-driven troubleshooting strategies to overcome the high bond dissociation energy of the C(sp)–Br bond and optimize your cross-coupling workflows.

Diagnostic Logic Tree

Decision tree for troubleshooting 1-bromoalkyne cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My Palladium-catalyzed cross-coupling with a 1-bromoalkyne is yielding mostly unreacted starting material. Why is the reactivity so low? A: The primary bottleneck is the oxidative addition step. The C(sp)–Br bond is significantly stronger and less polar than C(sp2)–Br or C(sp3)–Br bonds. Mechanistic studies and DFT calculations on Pd-catalyzed alkynylbromination reveal that the oxidative addition of an alkynyl bromide to a Pd(0) center carries a high energy barrier (e.g., ~24.9 kcal/mol) (1)[1]. The Fix:

• Ligand Upgrade: Switch to bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos, or P(t-Bu)3). These ligands increase the electron density on the palladium center, forcefully lowering the activation energy required for oxidative addition.

• Catalyst State: Ensure a robust source of Pd(0). If using Pd(OAc)2, verify that your reaction conditions (or additives) effectively reduce Pd(II) to the active Pd(0) species early in the reaction.

Q2: During a Cadiot-Chodkiewicz coupling, I am isolating massive amounts of the symmetric homocoupled diyne instead of my target unsymmetrical diyne. How do I suppress this? A: You are observing Glaser-type homocoupling. This side reaction is driven by the oxidative dimerization of the terminal alkyne, which is catalyzed by trace amounts of Cu(II) and oxygen in the system (2)[2]. Because 1-bromoalkynes react relatively slowly, the competing homocoupling pathway easily takes over if Cu(II) is present. The Fix:

• Redox Control: Add a mild, sacrificial reducing agent like hydroxylamine hydrochloride (NH2OH·HCl) to the reaction mixture. This ensures any Cu(II) formed is instantly reduced back to the catalytically active Cu(I) state (2)[2].

• Concentration Control: Keep the steady-state concentration of the 1-bromoalkyne low by adding it dropwise via a syringe pump.

Q3: Are there alternative cross-coupling methods for alkynyl bromides that avoid transition metal catalysts entirely? A: Yes. Recent methodologies have demonstrated highly efficient Zinc-mediated cross-couplings of alkynyl bromides with electrophiles (such as chlorosilanes) without the need for Pd, Ni, or Cu catalysts (3)[3]. This approach circumvents the sluggish oxidative addition step by utilizing in situ-generated C(sp)–Zn species that undergo direct SN2 substitution (3)[3].

Mechanistic Pathway: Cadiot-Chodkiewicz Coupling

Catalytic cycle of the Cu(I)-catalyzed Cadiot-Chodkiewicz coupling.

Quantitative Data: Optimization Parameters

To facilitate easy comparison, the following table summarizes the expected impact of various troubleshooting parameters on reaction efficiency.

Reaction Type	Primary Bottleneck	Recommended Intervention	Expected Outcome / Yield Shift
Pd-Catalyzed	Sluggish Oxidative Addition	Switch to electron-rich ligands (e.g., XPhos)	+40–50% conversion increase
Cadiot-Chodkiewicz	Glaser Homocoupling (Cu(II) buildup)	Add 10 mol% NH2OH·HCl	+50–70% target selectivity
Cadiot-Chodkiewicz	Volatile/Unstable Bromoalkyne	In situ generation from dibromoolefins	Prevents reagent degradation (4)[4]
Zn-Mediated	Transition Metal Poisoning	Use Zn dust (Metal-free SN2 pathway)	Up to 90% yield for silylation

Self-Validating Experimental Protocol

Optimized Cadiot-Chodkiewicz Coupling of 1-Bromoalkynes

This protocol is engineered as a self-validating system: visual cues at each step confirm the chemical state of the reaction, ensuring causality between your actions and the chemical outcome.

Step 1: Preparation of the Active Cu(I) Catalyst

• Action: In a flame-dried Schlenk flask under argon, dissolve CuBr (5 mol%) and NH2OH·HCl (10 mol%) in a degassed mixture of methanol and a primary amine (e.g., n-butylamine).

• Causality: NH2OH·HCl acts as a continuous reductant, preventing the oxidative dimerization of the alkyne.

• Validation Check: The solution should remain pale yellow or colorless. A blue/green tint indicates oxygen ingress and Cu(II) formation. Do not proceed until the solution is decolorized (add trace NH2OH·HCl if necessary).

Step 2: Acetylide Formation

• Action: Add the terminal alkyne (1.0 equiv) to the basic Cu(I) solution and stir for 15 minutes at room temperature.

• Causality: The amine base deprotonates the terminal alkyne, allowing the formation of the Cu(I)-acetylide intermediate, priming the system for the electrophile.

Step 3: Controlled Electrophile Addition

• Action: Dissolve the 1-bromoalkyne (1.1 equiv) in degassed methanol. Using a syringe pump, add this solution dropwise to the reaction mixture over 1 to 2 hours at 0 °C.

• Causality: Slow addition starves the reaction of the bromoalkyne, preventing it from overwhelming the system and inducing side reactions. The low temperature stabilizes the highly reactive Cu(III) intermediate prior to reductive elimination.

Step 4: Reaction Monitoring and Quench

• Action: Monitor via TLC. Once the terminal alkyne is consumed, quench the reaction with saturated aqueous NH4Cl.

• Causality: NH4Cl breaks down the copper-alkyne complexes, halting the reaction and solubilizing the copper salts into the aqueous layer for easy extraction with diethyl ether.

References

• Ano, Y., et al. "Palladium-catalyzed 1,1-alkynylbromination of alkenes with alkynyl bromides." Chemical Science, Royal Society of Chemistry. 1

• "Cadiot–Chodkiewicz coupling." Wikipedia. 2

• "Zn-Mediated Cross Coupling of Alkynyl Bromides and Polychlorosilanes." ACS Publications. 3

• Knutson, P. C., et al. "Synthesis of 1,3-Diynes via Cadiot–Chodkiewicz Coupling of Volatile, in Situ Generated Bromoalkynes." Organic Letters, ACS Publications. 4

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Removing impurities from crude 3-(3-Bromoprop-1-YN-1-YL)phenol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the synthesis and purification of bifunctional alkynes.

Isolating crude 3-(3-Bromoprop-1-yn-1-yl)phenol presents a unique set of contradictions. You are dealing with a molecule that pairs an acidic, oxidation-prone phenol ring with a highly electrophilic, light- and heat-sensitive propargyl bromide moiety[1]. Standard purification protocols often fail here, leading to irreversible polymerization (tar formation) or isomerization.

This guide provides field-proven, causality-driven methodologies to troubleshoot your purification process and isolate high-purity product without compromising the integrity of the molecule.

Impurity Profiling & Physicochemical Data

Before initiating purification, you must understand the thermodynamic and kinetic origins of your impurities. The standard synthesis of this molecule involves the bromination of 3-(3-hydroxyprop-1-yn-1-yl)phenol via the Appel reaction (using CBr₄ and PPh₃). This reaction converts the alcohol into an alkoxyphosphonium intermediate, followed by an Sₙ2 displacement by the bromide ion[2].

While mild, this reaction generates stoichiometric byproducts that act as thermodynamic sinks[2]. Below is a diagnostic breakdown of the crude mixture:

Impurity	Source / Causality	Molecular Weight	Polarity / Trait	Diagnostic Signature
Triphenylphosphine Oxide (TPPO)	Appel reaction byproduct[2]	278.29 g/mol	Highly polar, crystalline	³¹P NMR: ~29 ppm (singlet)
Unreacted Alcohol	Incomplete conversion	148.16 g/mol	High (two -OH groups)	Broad -OH stretch (IR), low R_f
Bromoform (CHBr₃)	Appel reaction byproduct[2]	252.73 g/mol	Non-polar, volatile liquid	¹H NMR: ~6.8 ppm (singlet)
Allenyl Bromide	Sₙ2' thermal rearrangement	211.06 g/mol	Non-polar, unstable	¹H NMR: ~6.1 ppm (allene CH)
Polymeric Tars	UV/Thermal/Acid degradation	Variable	Insoluble, dark matter	Baseline retention on TLC

Mechanistic Pathway of Impurity Formation

Understanding the divergence between product formation and degradation is critical for preventing yield loss.

Mechanistic pathway of Appel bromination and impurity formation.

Core Troubleshooting Workflows

Workflow 1: Chromatography-Free TPPO Removal (Zinc Chloride Complexation)

The Challenge: Because 3-(3-Bromoprop-1-yn-1-yl)phenol contains a polar phenol group, standard non-polar trituration (e.g., crashing out TPPO in cold hexanes) will trap your product in the solid matrix, destroying your yield. The Solution: We utilize a targeted complexation method. Mixing ZnCl₂ with TPPO precipitates a highly insoluble [ZnCl₂(TPPO)₂] complex in polar solvents, leaving the polar phenol product in solution[3].

Step-by-Step Protocol:

• Concentration: Evaporate the crude Appel reaction mixture under high vacuum. Crucial: Keep the water bath strictly < 30 °C to prevent thermal polymerization of the propargyl bromide[1].

• Reconstitution: Dissolve the crude residue in a minimal volume of warm ethanol (EtOH) or ethyl acetate (EtOAc)[3].

• Complexation: Prepare a 1.8 M solution of anhydrous ZnCl₂ in warm ethanol. Add this dropwise to your crude mixture at room temperature. (Use a 1:1 molar ratio of ZnCl₂ to the initial PPh₃ used)[3].

• Precipitation: Stir vigorously for 30–45 minutes. A heavy, white precipitate of ZnCl₂(TPPO)₂ will crash out of the solution[3].

• Filtration: Filter the suspension through a tightly packed pad of Celite. Wash the filter cake with cold EtOAc to ensure total product recovery.

• Isolation: Concentrate the filtrate under reduced pressure (< 30 °C, shielded from light) to yield the TPPO-depleted product.

Workflow 2: Flash Chromatography Optimization for Sensitive Alkynes

The Challenge: Propargyl bromides are highly reactive electrophiles[1]. The acidic silanol groups on standard silica gel act as Lewis acids, catalyzing solvolysis, Meyer-Schuster rearrangements, or runaway polymerization. The Solution: If unreacted starting material necessitates chromatography, you must deactivate the stationary phase and minimize residence time.

Step-by-Step Protocol:

• Silica Deactivation: Slurry standard silica gel (230-400 mesh) in your starting eluent spiked with 1% Triethylamine (TEA). Note: Do not exceed 1% TEA; excess base will deprotonate your product's phenol group, triggering intermolecular Williamson ether synthesis (polymerization).

• Column Packing: Pack the column and flush with 3 column volumes of TEA-free eluent (e.g., 4:1 Hexane:EtOAc) to remove bulk amine from the mobile phase.

• Loading: Load the concentrated, TPPO-depleted crude mixture onto the column using the absolute minimum volume of dichloromethane (DCM).

• Light Shielding: Wrap the glass column entirely in aluminum foil. Propargyl bromides undergo rapid UV-induced radical degradation[1].

• Elution: Elute rapidly using positive pressure. Do not let the compound sit on the column.

• Recovery: Pool the product-containing fractions and concentrate immediately in a dark rotary evaporator flask (< 30 °C).

Step-by-step decision tree for chromatography-free TPPO removal.

Frequently Asked Questions (FAQs)

Q: Why is my crude product turning black during concentration? A: You are observing thermal and photochemical polymerization. The propargyl bromide moiety is exceptionally reactive[1]. To prevent this, always concentrate under high vacuum to lower the boiling point of your solvents, keep the water bath strictly below 30 °C, and shield the flask from ambient laboratory light.

Q: My NMR shows a new peak around 6.1 ppm, and the propargylic CH₂ peak at 4.1 ppm is diminished. What happened? A: This is a classic diagnostic signature of an Sₙ2' rearrangement, meaning your product has isomerized into an allenyl bromide (1-bromo-3-(3-hydroxyphenyl)propa-1,2-diene). This occurs if the Appel reaction temperature exceeds strict limits (0 °C to room temperature)[2], or if the intermediate alkoxyphosphonium salt undergoes anomalous displacement. Ensure strict temperature control during the bromination step.

Q: Because the product has a phenol group, can I use a basic aqueous workup (e.g., NaOH) to wash away non-polar impurities? A: Absolutely not. While the phenol group (pKa ~9.5) might tempt you to use an acid-base extraction, deprotonating the phenol in the presence of an electrophilic propargyl bromide will immediately trigger an intermolecular alkylation. The phenoxide anion will attack the propargyl bromide of a neighboring molecule, resulting in rapid, irreversible polymerization.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orgosolver.com [orgosolver.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Regioselectivity in 3-(3-Bromoprop-1-yn-1-yl)phenol Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter complex chemoselectivity and regioselectivity issues when working with bifunctional building blocks.

3-(3-Bromoprop-1-yn-1-yl)phenol is a highly versatile but challenging molecule. It features two highly reactive sites: an acidic/nucleophilic phenolic hydroxyl group and an electrophilic propargylic bromide. When attempting to functionalize the bromide, researchers often face a critical regioselectivity competition: the direct aliphatic substitution ( SN​2 , yielding an alkyne) versus the concerted allylic rearrangement ( SN​2′ , yielding an allene)[1].

This guide provides field-proven troubleshooting protocols, mechanistic insights, and validated workflows to help you achieve absolute control over your synthetic pathways.

Diagnostic Workflow: Regioselectivity Control

Before beginning your synthesis, use the following decision matrix to determine the correct protective strategies and reaction conditions for your desired target.

Diagnostic decision tree for controlling regioselectivity in propargyl bromide substitutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Unwanted Allene Formation (Loss of Alkyne)

Q: I am trying to substitute the bromide with an amine to retain the alkyne, but NMR shows a mixture of the desired alkyne ( SN​2 ) and an allene byproduct ( SN​2′ ). How do I suppress the allene formation?

Scientist's Insight: The competition between SN​2 and SN​2′ is governed by the "characteristic distortivity" of the substrate and the hardness of the nucleophile[2]. For unhindered propargylic bromides, the aliphatic SN​2 pathway is intrinsically favored due to a lower activation energy barrier at the α -carbon[1]. However, because the γ -carbon in 3-(3-bromoprop-1-yn-1-yl)phenol is conjugated with the aromatic ring, the SN​2′ transition state is electronically stabilized. The Fix: To strictly enforce the SN​2 pathway, you must use hard nucleophiles (e.g., primary amines, alkoxides) in polar aprotic solvents (like DMF or DMSO). Polar solvents stabilize the localized charge in the SN​2 transition state[2]. Avoid elevated temperatures and strictly avoid any Copper(I) salts in your glassware, as trace copper will strongly direct γ -attack.

Issue 2: Intentional Allene Synthesis Fails

Q: I actually want the allene product ( SN​2′ pathway) for a subsequent cyclization, but my standard substitution conditions only yield the alkyne. How can I force the rearrangement?

Scientist's Insight: To force the SN​2′ pathway, you must bypass the kinetically favored α -attack. This is achieved by using metals that coordinate to the alkyne π -system, directing the nucleophile to the γ -carbon. The Fix: Do not use standard SN​2 conditions. Instead, utilize organocuprates ( R2​CuLi ) or perform a Barbier-type reaction . Zinc-mediated Barbier reactions of propargylic bromides in biphasic aqueous media (THF/aq. NH4​Cl ) are highly regioselective, yielding allenic alcohols almost exclusively[3].

Issue 3: Runaway Polymerization (Chemoselectivity)

Q: When I add a base ( K2​CO3​ or Et3​N ) to react the propargyl bromide with my nucleophile, the reaction turns black and yields an intractable polymeric mess. Why?

Scientist's Insight: You are observing intermolecular self-alkylation. The phenolic -OH has a pKa​ of ~10. In the presence of a base, it deprotonates to form a phenoxide anion—a highly potent, hard nucleophile. This phenoxide attacks the propargyl bromide of a neighboring molecule, triggering a runaway oligomerization cascade. The Fix: You must mask the phenol before manipulating the bromide. Protect the phenol as a bulky silyl ether (e.g., tert-butyldimethylsilyl, TBS). The steric bulk of the TBS group prevents O-alkylation while surviving the mild basic conditions required for subsequent nucleophilic substitutions.

Mechanistic Divergence: SN​2 vs. SN​2′

Understanding the transition states is critical for predicting your reaction outcome.

Mechanistic divergence of SN2 and SN2' pathways based on nucleophile hardness and catalysis.

Quantitative Data: Reaction Parameter Matrix

Use this table to rapidly select the optimal conditions for your desired regioselectivity.

Reaction Parameter	Favors SN​2 (Alkyne)	Favors SN​2′ (Allene)	Causality / Mechanism
Nucleophile Type	Hard (Amines, Alkoxides)	Soft (Organocuprates, Hydrides)	Hard nucleophiles attack the more electrophilic α -carbon; Soft nucleophiles prefer interacting with the π -system[2].
Solvent	Polar Aprotic (DMF, DMSO)	Non-polar / Aqueous biphasic	Polar solvents stabilize the localized charge distribution present in the SN​2 transition state[2].
Metal Mediator	None / Alkali metals (K, Na)	Cu(I), Zn(0), In(0)	Cu(I) forms σ -copper(III) intermediates; Zn/In form allenyl-metal species via single-electron transfer (SET)[3].
Steric Bulk	Minimal at α -position	High at α -position	Steric hindrance at the α -carbon physically blocks direct backside attack, forcing γ -attack[1].

Validated Experimental Protocols

These protocols are designed as self-validating systems. Do not skip the intermediate workup steps, as they are necessary to remove reagents that could alter downstream regioselectivity.

Protocol A: Highly Regioselective SN​2 Amination (Alkyne Retention)

Objective: Synthesize an alkyne-retained propargylamine derivative.

• Phenol Protection: Dissolve 3-(3-bromoprop-1-yn-1-yl)phenol (1.0 eq) in anhydrous Dichloromethane (DCM) at 0 °C. Add imidazole (2.0 eq) followed by TBS-Cl (1.2 eq). Stir for 2 hours. Self-Validation: TLC should show complete consumption of the highly polar phenol spot.

• Isolation: Quench with water, extract with DCM, and dry over Na2​SO4​ . Concentrate in vacuo. You must isolate this intermediate to remove imidazole, which can act as a competing nucleophile.

• SN​2 Displacement: Dissolve the TBS-protected intermediate in anhydrous DMF (0.2 M). Add your target primary amine (1.5 eq) and K2​CO3​ (1.5 eq). Stir at room temperature for 4 hours.

• Workup: Quench with water and extract with Ethyl Acetate (EtOAc). Critical Step: Wash the organic layer with brine 3–4 times to completely remove DMF, which can complicate deprotection. Dry over Na2​SO4​ and concentrate.

• Deprotection: Treat the crude product with TBAF (1.1 eq) in THF at 0 °C for 1 hour to reveal the phenol.

Protocol B: Regioselective SN​2′ Allenylation (Barbier-Type)

Objective: Synthesize an allenic alcohol via coupling with an aliphatic aldehyde.

• Phenol Protection: Protect the phenol as a TBS ether following Step 1 & 2 of Protocol A.

• Zinc Activation: In a round-bottom flask, suspend Zinc powder (2.0 eq) in a biphasic mixture of THF and saturated aqueous NH4​Cl (1:1 v/v). Causality: The aqueous media is essential for high allene regioselectivity[4].

• Coupling: Add the target aliphatic aldehyde (1.2 eq) to the suspension, followed by the dropwise addition of the protected 3-(3-bromoprop-1-yn-1-yl)phenol (1.0 eq).

• Reaction: Stir vigorously at room temperature for 3 hours. The biphasic emulsion must be maintained through rapid stirring to facilitate the single-electron transfer at the metal surface.

• Workup: Filter the mixture through a Celite pad to remove unreacted Zinc powder. Extract the filtrate with diethyl ether, wash with brine, dry over MgSO4​ , and concentrate to yield the allenic alcohol.

References

• Hansen, T., Vermeeren, P., de Jong, L., Bickelhaupt, F. M., & Hamlin, T. A. (2022). "SN2 versus SN2′ Competition". The Journal of Organic Chemistry, 87(14), 8892-8901.
• Magid, R. M. (1980). "Nucleophilic and organometallic displacement reactions of allylic compounds: stereo-and regiochemistry". Tetrahedron, 36(13), 1901-1930.
• Jayantha, et al. "Zn Mediated Regioselective Barbier Reaction of Propargylic Bromides in THF/aq. NH4Cl Solution".
• Jayantha, et al. "Zn Mediated Regioselective Barbier Reaction of Propargylic Bromides in THF/aq. NH4Cl Solution".

Sources

• 1. SN2 versus SN2′ Competition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Zn Mediated Regioselective Barbier Reaction of Propargylic Bromides in THF/aq. NH4Cl Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR Characterization of 3-(3-Bromoprop-1-yn-1-yl)phenol: A Comparative Guide on Solvent Effects and Field Strengths

Accurate structural characterization of bifunctional building blocks like 3-(3-Bromoprop-1-yn-1-yl)phenol is a critical bottleneck in drug development and materials science. Featuring both a terminal propargylic bromide (primed for nucleophilic substitution) and a phenolic hydroxyl group (primed for cross-coupling or etherification), this molecule presents unique analytical challenges.

While 1D Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy is the gold standard for verifying its structure, the spectral output is highly sensitive to experimental parameters. As a Senior Application Scientist, I have designed this guide to objectively compare how different NMR solvents (CDCl3 vs. DMSO-d6) and spectrometer field strengths (400 MHz vs. 600 MHz) impact the resolution and interpretation of this compound.

Mechanistic Insights: The Causality of Chemical Shifts

To effectively characterize 3-(3-Bromoprop-1-yn-1-yl)phenol, one must understand the physical chemistry driving its NMR signals. The molecule presents three distinct proton environments, each governed by specific electronic effects:

• The Propargylic Methylene (-CH2-Br): The protons on this carbon are subjected to two competing forces. The alkyne triple bond exerts a diamagnetic anisotropic effect, which typically shields protons residing in its conical shielding zone. However, the strong electronegativity of the adjacent bromine atom dominates via inductive electron withdrawal, deshielding the protons and pushing the signal downfield to a sharp singlet near ~4.15 ppm [1].

• The Phenolic Hydroxyl (-OH): This exchangeable proton is highly susceptible to intermolecular hydrogen bonding. Its chemical shift is not static; it fluctuates based on solvent polarity, concentration, and temperature.

• The Meta-Substituted Aromatic Ring: The four aromatic protons (H2, H4, H5, H6) form a complex spin system. Because the hydroxyl and alkynyl groups have differing electron-donating/withdrawing properties, the electron density around the ring is uneven, leading to tightly clustered, overlapping multiplets.

Comparative Analysis 1: Solvent Effects (CDCl3 vs. DMSO-d6)

The choice of deuterated solvent fundamentally alters the spectral landscape of 3-(3-Bromoprop-1-yn-1-yl)phenol. Table 1 compares the performance of non-polar Chloroform-d (CDCl3) against polar, hydrogen-bonding Dimethyl Sulfoxide-d6 (DMSO-d6).

Table 1: Comparative 1H NMR Chemical Shifts by Solvent

Proton Environment	Multiplicity	CDCl3 Shift (ppm)	DMSO-d6 Shift (ppm)	Causality & Mechanistic Notes
-CH2-Br	Singlet (2H)	~4.15	~4.35	DMSO's high dielectric constant stabilizes the C-Br dipole, slightly deshielding the methylene protons compared to CDCl3.
Phenolic -OH	Broad Singlet (1H)	~4.50 - 5.50	~9.60	In CDCl3, rapid intermolecular exchange broadens the peak. DMSO acts as a strong hydrogen-bond acceptor, locking the proton and shifting it drastically downfield[2].
Aromatic H5	Triplet (1H)	~7.18	~7.22	Meta to both substituents; least affected by resonance, appearing furthest downfield among the aromatic protons.
Aromatic H2	Multiplet (1H)	~6.95	~6.88	Ortho to both groups; experiences competing shielding (from OH) and deshielding (from alkyne).
Aromatic H4	Multiplet (1H)	~6.90	~6.85	Para to OH, ortho to alkyne.
Aromatic H6	Multiplet (1H)	~6.82	~6.78	Ortho to OH, para to alkyne; most shielded aromatic proton due to strong resonance donation from the phenol oxygen.

Performance Verdict: Use CDCl3 for routine purity checks and rapid acquisition. Use DMSO-d6 when definitive proof of the intact hydroxyl group is required, as the locked ~9.60 ppm signal is highly diagnostic and prevents overlap with the aromatic region.

Comparative Analysis 2: Field Strength Resolution (400 MHz vs. 600 MHz)

When analyzing the aromatic region of 3-(3-Bromoprop-1-yn-1-yl)phenol, spectrometer field strength becomes the limiting factor.

• At 400 MHz: The chemical shift differences ( Δν ) between H2, H4, and H6 are small relative to their coupling constants ( J ). This results in a "strongly coupled" second-order spin system. The peaks exhibit "roofing effects" (asymmetry in multiplet intensity) and overlap, making it impossible to extract accurate J -values.

• At 600 MHz: The higher magnetic field increases the chemical shift dispersion in Hertz while the scalar coupling constants ( J ) remain static. This transitions the aromatic signals into a "weakly coupled" first-order system. The overlapping multiplets resolve into distinct splitting patterns: H5 becomes a clear triplet ( J≈7.8 Hz), H6 resolves into a doublet of doublets of doublets (ddd), and H2/H4 separate sufficiently to confirm the meta-substitution pattern.

Performance Verdict: A 400 MHz instrument is sufficient for confirming the presence of the -CH2-Br group. However, a 600 MHz (or higher) instrument is mandatory for rigorous structural elucidation and publication-quality assignment of the aromatic core.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your spectral data, follow this self-validating methodology for sample preparation and acquisition.

Step 1: Sample Preparation Weigh exactly 15 mg of 3-(3-Bromoprop-1-yn-1-yl)phenol. Dissolve the compound in 0.6 mL of CDCl3 (containing 0.03% v/v TMS as an internal standard). Vortex for 10 seconds to ensure complete homogenization, then transfer to a high-quality 5 mm NMR tube.

Step 2: Instrument Tuning and Shimming Insert the sample into a 600 MHz NMR spectrometer. Perform Automatic Tuning and Matching (ATM) for the 1H nucleus. Lock onto the deuterium frequency of CDCl3. Execute 3D gradient shimming; a highly homogenous magnetic field is non-negotiable for resolving the tight aromatic multiplets.

Step 3: Primary Acquisition Run a standard 1D 1H pulse sequence (e.g., zg30). Set the relaxation delay (D1) to 2.0 seconds to ensure complete longitudinal relaxation, guaranteeing accurate integration. Set the acquisition time (AQ) to 3.0 seconds. Collect 32 scans.

Step 4: Self-Validation via D2O Exchange To definitively prove the assignment of the phenolic -OH peak (and differentiate it from potential moisture or impurities), perform a D2O shake. Add 2 drops of Deuterium Oxide (D2O) directly into the NMR tube. Cap the tube, shake vigorously for 15 seconds, and re-acquire the spectrum using the exact parameters from Step 3. Causality: The labile phenolic proton will rapidly exchange with deuterium ( R−OH+D2​O⇌R−OD+HDO ). The complete disappearance of the broad singlet at ~5.0 ppm in the post-shake spectrum self-validates the hydroxyl assignment.

Step 5: Processing and Integration Apply a 0.3 Hz exponential line broadening function before Fourier Transformation. Phase and baseline correct the spectrum manually. Calibrate the TMS peak to 0.00 ppm. Integrate the -CH2-Br singlet to exactly 2.00; the aromatic region must integrate to 4.00, validating the compound's stoichiometry.

Workflow Visualization

Workflow for 1H NMR solvent selection and spectral validation of 3-(3-Bromoprop-1-yn-1-yl)phenol.

References

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176-2179.[Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). "Spectrometric Identification of Organic Compounds", 8th Edition. John Wiley & Sons.[Link]

Sources

• 1. wiley.com [wiley.com]
• 2. pubs.acs.org [pubs.acs.org]

Comparative Reactivity Guide: Meta- vs. Para-Substituted Bromopropynyl Phenols

As covalent inhibitors and activity-based protein profiling (ABPP) probes become increasingly central to modern drug development, understanding the precise electronic tuning of electrophilic warheads is paramount. Bromopropynyl phenols—molecules featuring a phenol ring substituted with a highly reactive 3-bromoprop-1-yn-1-yl group—represent a fascinating class of tunable electrophiles.

The reactivity of the propargylic bromide center is inextricably linked to its position relative to the phenolic hydroxyl group. This guide provides an in-depth mechanistic and experimental comparison of the meta and para isomers, detailing how their distinct electronic topologies dictate their utility in chemical biology.

Mechanistic Divergence: Resonance vs. Induction

The fundamental difference between meta- and para-substituted bromopropynyl phenols lies in their ability to delocalize electron density from the phenoxide anion into the alkyne system. The evaluation of substituent effects (e.g., meta vs. para positions) using Hammett plots is a foundational approach to understanding the reactivity of alkynyl phenols 1.

The Para-Isomer: The Extended Quinone Methide (EQM) Pathway

In the para-isomer (4-(3-bromoprop-1-yn-1-yl)phenol), the hydroxyl group is in direct conjugation with the alkyne. Upon deprotonation at physiological or slightly basic pH, the resulting phenoxide anion exerts a massive +R (resonance) effect. The lone pairs on the oxygen can push through the aromatic ring and the alkyne, facilitating the spontaneous expulsion of the bromide leaving group. This generates an Extended Quinone Methide (EQM) —a neutral, highly electrophilic intermediate that reacts near-diffusion-limit with biological nucleophiles (e.g., cysteine thiolates). This makes the para-isomer an excellent "latent electrophile" or suicide inhibitor.

The Meta-Isomer: The Classical SN2 Pathway

In the meta-isomer (3-(3-bromoprop-1-yn-1-yl)phenol), the oxygen atom is electronically isolated from the propargylic carbon in terms of resonance. Only the -I (inductive) effect operates. Consequently, deprotonation of the phenol does not lead to bromide expulsion. The molecule cannot form a quinone methide. Instead, it must rely on classical SN2 or SN2' substitution mechanisms. In complex molecular architectures, the choice between meta and para substitution dictates not only the electronic distribution but also the spatial trajectory of subsequent cross-linking or coupling reactions 2. The meta-isomer acts as a stable, predictable alkylating agent that is largely insensitive to the protonation state of the phenol.

Reaction Pathway Visualization

Mechanistic divergence of meta vs. para bromopropynyl phenols upon deprotonation.

Quantitative Reactivity Comparison

The following table summarizes the physicochemical and kinetic differences between the two isomers, providing a reference for rational drug design.

Parameter	Meta-Bromopropynyl Phenol	Para-Bromopropynyl Phenol
Phenolic pKa (approx.)	9.6 (Inductive withdrawal only)	9.2 (Inductive + Resonance withdrawal)
Primary Substitution Pathway	SN2 / SN2'	Extended Quinone Methide (EQM)
Relative Reaction Rate ( kobs​ )	1x (Baseline, pH independent)	>150x (Highly pH dependent)
Aqueous Stability (pH 7.4)	High ( t1/2​>48 h)	Low ( t1/2​<2 h)
Optimal Drug Design Application	Stable ABPP Warhead	Latent Suicide Inhibitor

Experimental Workflows

To objectively validate the reactivity profiles of these compounds, the following self-validating protocols are employed.

Protocol 1: Kinetic Evaluation of Nucleophilic Substitution

Purpose: To quantify the reactivity difference between the isomers and validate the EQM mechanism of the para-isomer. Causality: We utilize a buffered aqueous-organic system (PBS/DMSO) because the para-isomer's reactivity is strictly dependent on the phenoxide concentration. Maintaining a rigid pH of 7.4 ensures that the observed rate differences are due to intrinsic molecular electronics, not fluctuating protonation states.

Step-by-Step Methodology:

• Preparation: Prepare 10 mM stock solutions of meta- and para-bromopropynyl phenol in anhydrous DMSO to prevent premature hydrolysis.

• Buffer Setup: Prepare a 100 mM solution of 2-mercaptoethanol (model nucleophile) and 100 mM DIPEA in PBS buffer (pH 7.4).

• Initiation: Inject 100 µL of the phenol stock into 900 µL of the buffer system (final concentration: 1 mM phenol, 10 mM thiol).

• Monitoring: Monitor the reaction via UV-Vis spectroscopy. The para-isomer will exhibit a transient absorbance peak at ~360 nm corresponding to the EQM intermediate before decaying into the product. The meta-isomer will show no such intermediate.

• Data Extraction: Calculate the pseudo-first-order rate constants ( kobs​ ) by plotting the natural log of starting material decay over time.

• Self-Validation Check: Run a parallel control reaction utilizing 3-(phenylethynyl)phenol (which lacks the bromide leaving group) to verify that any UV absorbance changes are strictly due to alkyne-mediated quinone methide formation and not standard phenoxide oxidation.

Protocol 2: Validation of Latent Electrophilicity via Protein Labeling

Purpose: To map the chemoselectivity of the warheads against a model protein (e.g., Bovine Serum Albumin, BSA) to simulate covalent drug-target engagement. Causality: The para-isomer, forming a highly reactive EQM upon deprotonation at physiological pH, will exhibit rapid, non-specific labeling of surface nucleophiles. The meta-isomer will show slower, more selective labeling, validating its utility as a stable ABPP probe that requires prolonged target residence time to react.

Step-by-Step Methodology:

• Incubation: Incubate 10 µM of BSA with 50 µM of either the meta- or para-isomer in HEPES buffer (pH 7.4) at 37°C for 1 hour.

• Quenching: Quench the reaction by adding 10 mM DTT (Dithiothreitol) to scavenge unreacted electrophiles.

• Digestion: Denature the protein with 8M urea, reduce, alkylate with iodoacetamide, and digest overnight with Trypsin.

• LC-MS/MS Analysis: Analyze the peptide fragments using high-resolution mass spectrometry, searching for a mass shift corresponding to the addition of the propynyl phenol adduct.

• Self-Validation Check: Perform a parallel assay at pH 6.0. The labeling efficiency of the para-isomer should drop precipitously (as the phenol remains protonated, preventing EQM formation), whereas the meta-isomer's labeling efficiency should remain relatively constant, proving the mechanistic divergence.

References

• Benchchem. "3-(Phenylethynyl)phenol | CAS 111731-38-5".
• RSC Publishing. "Upper rim-bridged calixarenes".

Sources

• 1. 3-(Phenylethynyl)phenol|CAS 111731-38-5 [benchchem.com]
• 2. Upper rim-bridged calixarenes - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04663C [pubs.rsc.org]

Orthogonal Structure Confirmation of 3-(3-Bromoprop-1-YN-1-YL)phenol: X-Ray Crystallography vs. Alternative Modalities

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of unambiguously confirming the structure of highly reactive, multifunctional intermediates. 3-(3-Bromoprop-1-YN-1-YL)phenol is a prime example of such a challenge. This molecule features a terminal bromopropynyl group—a versatile but reactive electrophile—coupled with a phenolic ring capable of extensive intermolecular hydrogen bonding.

While routine analytical techniques provide excellent data on bulk connectivity, they often fall short of mapping the exact three-dimensional conformation, alkyne linearity, and solid-state interactions critical for downstream drug development or materials science. This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD) with alternative modalities and provides a self-validating, step-by-step workflow for absolute structure confirmation.

Comparative Analysis of Analytical Modalities

To establish a rigorous structural profile, we must evaluate the performance of SCXRD against standard alternatives like 1D/2D Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Table 1: Performance Comparison for Structure Confirmation

Analytical Parameter	Single-Crystal X-Ray Diffraction (SCXRD)	1D/2D NMR Spectroscopy	High-Resolution Mass Spectrometry (HRMS)
Primary Output	Absolute 3D atomic coordinates & electron density	Chemical connectivity & local environment	Exact molecular mass & elemental formula
3D Conformation	Unambiguous (Solid-state mapping)	Inferred (Solution-state NOE/ROESY)	None
Intermolecular Forces	Direct observation (H-bonds, Halogen bonds)	Indirect (Concentration-dependent shifts)	None
Sample Requirement	Single crystal (>0.1 mm)	1–5 mg (Solution)	<1 µg
Analysis Time	Days to Weeks (Crystallization is the bottleneck)	Minutes to Hours	Minutes
Structural Ambiguity	Near zero (if R1​ < 0.05)	Cannot easily resolve spatial packing	Cannot differentiate structural isomers

Expert Insights & Causality

Why rely on SCXRD when NMR is significantly faster? In NMR, the internal alkyne of 3-(3-Bromoprop-1-YN-1-YL)phenol presents a distinct methylene singlet near δ 4.1 ppm[1][2]. Because the alkyne is internal (Ar–C ≡ C–CH 2​ –Br), it lacks the typical doublet splitting seen in terminal propargyl systems. While this confirms connectivity, NMR only provides time-averaged, solution-state data. It cannot definitively prove the absolute linearity of the alkyne bond or the spatial orientation of the bulky bromine atom relative to the phenol ring.

SCXRD is the only modality that directly measures electron density. This allows us to map the exact bond lengths and the critical halogen-bonding (Br ⋯ O) and hydrogen-bonding (O-H ⋯ O) networks that dictate the molecule's stability and reactivity in the solid state.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies form a self-validating system. Each step acts as a quality control gateway for the next, moving from bulk purity to absolute 3D confirmation.

Protocol 1: Initial Connectivity Validation via NMR & HRMS

Causality: SCXRD requires high-purity samples to crystallize effectively. Pre-validating the bulk powder ensures time is not wasted crystallizing impurities.

• Sample Preparation : Dissolve 5 mg of synthesized 3-(3-Bromoprop-1-YN-1-YL)phenol in 0.5 mL of deuterated chloroform (CDCl 3​ ).

• Data Acquisition : Acquire 1 H, 13 C, and HSQC spectra using a 400 MHz NMR spectrometer. Confirm the presence of the propargyl CH 2​ singlet and the phenolic OH proton.

• Mass Confirmation : Subject a 1 µg/mL aliquot to ESI-HRMS (negative ion mode). Confirm the exact mass of the[M-H] − ion, ensuring the isotopic pattern matches the presence of one bromine atom ( 79 Br/ 81 Br ratio of ~1:1).

Protocol 2: Vapor Diffusion Crystallization

Causality: Vapor diffusion is selected over rapid evaporation to tightly control the supersaturation rate, which is critical for forming defect-free, diffraction-quality crystals of flexible molecules.

• Solvent Selection : Dissolve 10 mg of the NMR-validated compound in a minimum volume (0.5 mL) of a high-solubility solvent (e.g., Ethyl Acetate).

• Setup : Place the open inner vial containing the solution into a larger outer vial containing 3 mL of an antisolvent (n-Hexane).

• Equilibration : Seal the outer vial tightly. Allow the antisolvent to slowly diffuse into the inner vial at room temperature (20 °C) over 3–7 days until single, transparent crystals form.

Protocol 3: SCXRD Data Collection and CCDC Deposition

Causality: Collecting data at cryogenic temperatures minimizes atomic thermal vibrations, yielding sharper electron density maps and lower R-factors.

• Mounting : Select a crystal with dimensions of at least 0.1 × 0.1 × 0.1 mm. Mount it on a MiTeGen loop using perfluoropolyether oil.

• Data Collection : Transfer to a diffractometer equipped with a Mo K α ( λ = 0.71073 Å) X-ray source. Collect data at 100 K using a cold nitrogen stream.

• Refinement : Solve the structure using direct methods and refine using full-matrix least-squares on F2 . Ensure the final R1​ value is < 0.05.

• Validation & Deposition : Generate a Crystallographic Information File (CIF). Run the CIF through the to resolve structural alerts[3][4]. Finally, deposit the validated CIF to the to obtain a deposition number[5][6].

Structural Validation Workflow

The following diagram illustrates the logical progression of our orthogonal validation strategy.

Orthogonal structure confirmation workflow for 3-(3-Bromoprop-1-YN-1-YL)phenol.

References

• Title : Structure validation in chemical crystallography Source : IUCr Journals URL :[Link]

• Title : Deposit a Structure in the CSD Source : Cambridge Crystallographic Data Centre (CCDC) URL : [Link]

• Title : Selective Arylation of Phenol Protected Propargyl Bromide Source : Biblioteka Nauki URL : [Link]

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Safety & Regulatory Compliance

Navigating the Synthesis and Handling of 3-(3-Bromoprop-1-yn-1-yl)phenol: A Guide to Personal Protective Equipment and Safe Disposal

For Researchers, Scientists, and Drug Development Professionals

The synthesis and application of novel chemical entities are foundational to therapeutic innovation. 3-(3-Bromoprop-1-yn-1-yl)phenol, a molecule of interest in medicinal chemistry, presents unique handling challenges due to its combination of a reactive bromoalkyne functional group and a hazardous phenolic moiety. This guide provides a comprehensive overview of the essential personal protective equipment (PPE), operational protocols, and disposal procedures to ensure the safe and compliant handling of this compound in a laboratory setting. Our commitment is to empower researchers with the knowledge to mitigate risks and foster a culture of safety.

Understanding the Inherent Hazards

Due to the absence of a specific Safety Data Sheet (SDS) for 3-(3-Bromoprop-1-yn-1-yl)phenol, a thorough risk assessment must be conducted by evaluating the hazards associated with its constituent functional groups: the phenol and the bromoalkyne.

The Phenolic Hazard: Phenol is a well-documented hazardous substance. It is corrosive and toxic, with the potential for severe health effects through all routes of exposure—inhalation, ingestion, and skin contact.[1][2] A critical and often underestimated danger of phenol is its rapid absorption through the skin, which can lead to systemic toxicity, including muscle weakness, tremors, organ damage, and in severe cases, death.[1] Furthermore, skin contact may not cause immediate pain due to phenol's local anesthetic properties, potentially delaying the recognition of exposure.[2] Eye contact with phenol can result in severe burns and blindness.[1][2]

The Bromoalkyne Moiety: The bromoalkyne group introduces reactivity and potential instability. While specific data for this compound is unavailable, similar halogenated compounds are known to be irritants to the skin, eyes, and respiratory system.[3] Alkynes, in general, can be reactive, and the presence of a halogen may increase this reactivity.

Given these combined hazards, a cautious and well-defined safety protocol is not just recommended but essential.

Personal Protective Equipment: Your First Line of Defense

A multi-layered approach to PPE is crucial when handling 3-(3-Bromoprop-1-yn-1-yl)phenol. The following table summarizes the recommended PPE for various laboratory operations.

Operation	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Double-gloving with nitrile gloves	Safety glasses with side shields	Fully buttoned lab coat	N95 mask or respirator (if not in a fume hood)
In-Solution Handling (e.g., reaction setup, workup)	Chemical-resistant gloves (e.g., butyl rubber or Viton) over nitrile gloves	Chemical splash goggles and a face shield	Chemical-resistant apron over a lab coat	Work in a certified chemical fume hood
Handling Concentrated Solutions or Pure Compound	Heavy-duty chemical-resistant gloves (e.g., ChemTek® Viton®/Butyl®)	Chemical splash goggles and a full-face shield	Chemical-resistant suit or coveralls	Work in a certified chemical fume hood
Spill Cleanup	Heavy-duty chemical-resistant gloves	Chemical splash goggles and a full-face shield	Chemical-resistant suit or coveralls	Air-purifying respirator with appropriate cartridges

A Note on Glove Selection: When working with mixtures, such as phenol and chloroform, be aware that some glove materials, like nitrile, can be easily penetrated.[1] Always consult glove compatibility charts for the specific solvents and reagents being used.

Donning and Doffing PPE: A Procedural Imperative

The correct sequence for putting on and taking off PPE is critical to prevent cross-contamination.

Caption: Workflow for donning and doffing Personal Protective Equipment.

Operational Plan: From Receipt to Reaction

A structured operational plan minimizes the risk of exposure and ensures a safe working environment.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4]

• The storage container should be clearly labeled with the chemical name, and relevant hazard warnings (e.g., "Toxic," "Corrosive").

• Transport the chemical in secondary containment.[1]

2. Handling in the Laboratory:

• All work with 3-(3-Bromoprop-1-yn-1-yl)phenol, especially when handling the solid or concentrated solutions, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

• An eyewash station and safety shower must be readily accessible in the immediate work area.[1][2]

• Avoid the formation of dust when handling the solid material.

• Use dedicated glassware and equipment, and decontaminate them thoroughly after use.

3. Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove all contaminated clothing.[3][5] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][5] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[3]

Disposal Plan: A Cradle-to-Grave Responsibility

Proper disposal of 3-(3-Bromoprop-1-yn-1-yl)phenol and associated waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation:

• Halogenated Organic Waste: All solutions containing 3-(3-Bromoprop-1-yn-1-yl)phenol should be disposed of in a designated, clearly labeled "Halogenated Organic Waste" container.[6][7] Phenol-chloroform mixtures are also treated as halogenated waste.[8][9]

• Solid Waste: Contaminated solid waste, such as gloves, paper towels, and weighing paper, should be collected in a separate, sealed, and labeled container for hazardous solid waste.[8]

• Aqueous Waste: Aqueous solutions containing phenol should be collected in a separate, labeled "Aqueous Phenolic Waste" container.[8]

Never dispose of this compound down the drain.

Caption: Chemical waste disposal workflow.

Conclusion

The responsible handling of 3-(3-Bromoprop-1-yn-1-yl)phenol is paramount for the safety of laboratory personnel and the protection of the environment. By understanding the inherent hazards, diligently using the appropriate personal protective equipment, adhering to safe operational procedures, and following a compliant disposal plan, researchers can confidently and safely advance their scientific endeavors. This guide serves as a foundational resource, and it is imperative to supplement this information with institution-specific safety protocols and to consult with your Environmental Health and Safety (EHS) department for any specific questions or concerns.

References

• Vertex AI Search. (2009, September 22).
• Environment, Health & Safety.
• Blackland Manufacturing. (2025, July 20). Is Phenolic Resin Toxic?
• US EPA. (2025, September 12). Personal Protective Equipment.
• Vertex AI Search. 14.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• Vertex AI Search. (2025, December 18).
• Yale Environmental Health & Safety.
• Real Safety. (2016, October 10). Personal Protective Equipment for Chemical Handling.
• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals.
• GOV.UK. (2024, October 1).
• Sigma-Aldrich. (2025, November 6).
• SafetyCulture Marketplace AU. (2025, April 9). Essential PPE for Protection Against Liquid Chemicals.
• PMC. (2022, July 17). Copper(I)-Catalyzed Cross-Coupling of 1-Bromoalkynes with N-Heterocyclic Organozinc Reagents.
• CPAChem. (2020, August 19).
• Fisher Scientific.
• ResearchGate. (2015, January 9). How can I dispose phenol?
• IRIS. PHENOL HEALTH AND SAFETY GUIDE.
• Vertex AI Search.
• Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
• Nipissing University. (2019, June 12).
• Podiatry Arena. (2008, April 5). Phenol disposal.
• Organic Syntheses. A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals.
• Organic Syntheses. 3-bromopyrene - Organic Syntheses Procedure.
• Organic Syntheses. Working with Hazardous Chemicals.

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